5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid

• CAS: 1864060-99-0

Core Science & Biosynthesis

Synthesis Pathway and Mechanistic Insights for 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid

Executive Summary

Substituted pyrroles are privileged scaffolds in medicinal chemistry, frequently serving as core pharmacophores for kinase inhibitors, GPCR ligands, and sepiapterin reductase inhibitors. The compound 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1864060-99-0) presents a unique synthetic challenge due to the dense functionalization of the pyrrole ring. This whitepaper details a robust, four-step, regioselective, and chemoselective synthetic pathway. By leveraging intrinsic electronic biases of the pyrrole core and highly specific dehydrating conditions, this protocol ensures high atom economy and scalability.

Retrosynthetic Strategy & Mechanistic Rationale

The target molecule features three distinct substituents on the pyrrole core: a methyl group at C-2, a carboxylic acid at C-3, and a cyano group at C-5.

Our retrosynthetic disconnection strategy relies on the following logic:

• Chemoselective Saponification: The C-3 carboxylic acid is masked as an ethyl ester to prevent interference during earlier electrophilic substitutions. It is unmasked in the final step using mild conditions to avoid hydrating the sensitive C-5 nitrile.

• Nitrile via Dehydration: The C-5 cyano group is derived from a C-5 aldehyde via an oxime intermediate.

• Regioselective Formylation: The C-5 aldehyde is installed via a Vilsmeier-Haack reaction. The pyrrole nitrogen strongly activates the α -position (C-5), making it significantly more nucleophilic than the sterically hindered β -position (C-4).

• Core Construction: The starting pyrrole, ethyl 2-methyl-1H-pyrrole-3-carboxylate, is synthesized via a modified Hantzsch pyrrole synthesis, which reliably establishes the C-2 methyl and C-3 ester relationship.

Fig 1: Four-step synthetic workflow for 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

Step-by-Step Experimental Methodologies

Step 1: Hantzsch Synthesis of the Pyrrole Core

Objective: Construct ethyl 2-methyl-1H-pyrrole-3-carboxylate. Causality & Validation: The Hantzsch synthesis utilizes ethyl acetoacetate and chloroacetaldehyde in the presence of aqueous ammonia. Ammonia condenses with ethyl acetoacetate to form an enamine, which subsequently attacks the α -haloketone (chloroacetaldehyde). Cyclization and dehydration yield the thermodynamically stable aromatic pyrrole. The reaction is self-validating; the product precipitates from the aqueous mixture as a filterable solid.

Protocol:

• Cool a solution of ethyl acetoacetate (1.0 equiv) and chloroacetaldehyde (50% aqueous solution, 1.1 equiv) to 0–5 °C in an ice bath.

• Add aqueous ammonia (25%, 3.0 equiv) dropwise over 1 hour to maintain the internal temperature below 10 °C.

• Remove the ice bath and stir the biphasic mixture at room temperature for 16 hours.

• Validation: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the starting β -keto ester indicates completion.

• Extract the mixture with ethyl acetate, wash with brine, dry over anhydrous MgSO4​ , and concentrate. Purify via recrystallization from ethanol/water to yield a white crystalline solid.

Step 2: Regioselective Vilsmeier-Haack Formylation

Objective: Synthesize ethyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate [1]. Causality & Validation: Phosphorus oxychloride ( POCl3​ ) reacts with N,N-dimethylformamide (DMF) to generate the highly electrophilic chloromethyleneiminium ion (Vilsmeier reagent). The pyrrole ring attacks this electrophile. Because the C-2 and C-3 positions are blocked, the attack must occur at either C-4 ( β ) or C-5 ( α ). The α -position is electronically favored (better stabilization of the Wheland intermediate via the adjacent nitrogen lone pair) and sterically less hindered, leading to exclusive C-5 formylation.

Fig 2: Mechanistic rationale for C-5 regioselectivity in Vilsmeier-Haack formylation.

Protocol:

• Cool DMF (5.0 equiv) to 0 °C under an inert N2​ atmosphere.

• Add POCl3​ (1.2 equiv) dropwise, maintaining the temperature below 5 °C. Stir for 30 minutes to ensure complete formation of the Vilsmeier reagent.

• Dissolve ethyl 2-methyl-1H-pyrrole-3-carboxylate (1.0 equiv) in a minimal amount of DMF and add it dropwise to the complex.

• Heat the reaction mixture to 60 °C for 2 hours.

• Validation: Quench the reaction by pouring it over crushed ice. Adjust the pH to 7–8 using saturated aqueous sodium acetate. The hydrolysis of the iminium intermediate will trigger the precipitation of the light yellow formylated product.

• Filter, wash with cold water, and dry under vacuum.

Step 3: One-Pot Aldehyde-to-Nitrile Transformation

Objective: Synthesize ethyl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate. Causality & Validation: Converting an aromatic aldehyde to a nitrile typically requires two steps: oxime formation and subsequent dehydration. By using hydroxylamine hydrochloride ( NH2​OH⋅HCl ) in refluxing formic acid ( HCO2​H ), this transformation is achieved in a single pot [2]. Formic acid acts as both the solvent and the dehydrating agent, driving the elimination of water from the oxime intermediate to yield the nitrile.

Protocol:

• Suspend ethyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate (1.0 equiv) and NH2​OH⋅HCl (1.5 equiv) in formic acid (10 mL/g of substrate).

• Reflux the mixture (approx. 100 °C) for 4–6 hours.

• Validation: Track the reaction via LC-MS. The intermediate oxime mass [M+H]+ will appear first, followed by a shift to the nitrile mass (loss of 18 Da, H2​O ).

• Cool the mixture to room temperature and pour it into ice water.

• Extract with dichloromethane ( CH2​Cl2​ ), wash the organic layer sequentially with water, saturated NaHCO3​ (to neutralize residual formic acid), and brine.

• Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography (Hexane:EtOAc) to isolate the pure nitrile.

Step 4: Chemoselective Saponification

Objective: Yield the final product, 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid. Causality & Validation: The critical challenge here is hydrolyzing the ethyl ester without hydrating the C-5 cyano group into an amide or carboxylic acid. Strong bases like NaOH at reflux will destroy the nitrile. Therefore, mild saponification using Lithium Hydroxide ( LiOH ) in a mixed aqueous/organic solvent system at slightly elevated temperatures is strictly required [3].

Protocol:

• Dissolve ethyl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate (1.0 equiv) in a 1:1 mixture of THF and water (10 mL/g).

• Add LiOH⋅H2​O (3.0 equiv).

• Stir the reaction mixture at 40 °C for 4 hours.

• Validation: Monitor via TLC. The starting material spot will disappear, and a baseline spot (the lithium salt of the product) will form.

• Evaporate the THF under reduced pressure.

• Cool the remaining aqueous layer to 0 °C and carefully acidify to pH 2–3 using 1M HCl . The protonation of the carboxylate triggers the precipitation of the target acid.

• Filter the precipitate, wash with ice-cold water, and dry thoroughly under high vacuum to afford 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid as an off-white solid.

Quantitative Data Summary

The following table summarizes the expected operational parameters and yields for the optimized synthesis pathway:

Step	Transformation	Key Reagents	Temp (°C)	Time (h)	Expected Yield	Purification Method
1	Pyrrole Core Formation	Ethyl acetoacetate, Chloroacetaldehyde, NH3​	0 to 25	16	75 - 80%	Recrystallization (EtOH/ H2​O )
2	Vilsmeier Formylation	POCl3​ , DMF	60	2	85 - 90%	Precipitation & Filtration
3	Nitrile Formation	NH2​OH⋅HCl , Formic acid	100	5	70 - 75%	Silica Gel Chromatography
4	Chemoselective Saponification	LiOH⋅H2​O , THF/ H2​O	40	4	88 - 92%	Acidification & Filtration

References

• Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties National Institutes of Health (PMC). Demonstrates the regioselective Vilsmeier-Haack formylation of ethyl 2-methyl-1H-pyrrole-3-carboxylate at the C-5 position. URL:[Link][1]

• H3PO4 catalyzed one-pot synthesis of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde to novel 1,3-diphenyl-1H-pyrazole-4-carbonitrile Journal of Chemical Sciences (Indian Academy of Sciences). Provides the mechanistic basis and protocol for the one-pot conversion of aromatic aldehydes to nitriles using hydroxylamine and formic acid. URL:[Link][2]

• Heteroaryl derivatives as sepiapterin reductase inhibitors (CA3038280A1) Google Patents. Details the chemoselective saponification of ethyl 2-methyl-1H-pyrrole-3-carboxylate derivatives using Lithium Hydroxide in THF/Water. URL:[3]

Sources

• 1. Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Journal of Chemical Sciences | Indian Academy of Sciences [ias.ac.in]
• 3. CA3038280A1 - Heteroaryl derivatives as sepiapterin reductase inhibitors - Google Patents [patents.google.com]

Physicochemical Properties and Synthetic Methodologies of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid

A Technical Whitepaper for Medicinal Chemists and Drug Development Professionals

Executive Summary

In the landscape of modern rational drug design, poly-substituted pyrroles serve as privileged scaffolds. Specifically, 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1864060-99-0) has emerged as a critical building block for the synthesis of advanced kinase inhibitors, most notably targeting the Cdc7/Cdks pathways[1]. As a Senior Application Scientist, I have structured this whitepaper to provide an authoritative deep dive into the physicochemical profile, electronic causality, and self-validating synthetic protocols required to handle and synthesize this compound with high fidelity.

Structural Logic and Physicochemical Profile

The utility of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid lies in its highly functionalized, compact heteroaromatic core. The molecule features a "push-pull" electronic system. The C-2 methyl group acts as a weak electron donor via hyperconjugation (+I effect), while the C-3 carboxylic acid and C-5 cyano groups act as strong electron-withdrawing moieties (-M, -I effects).

This specific electronic distribution significantly lowers the pKa of the pyrrole N-H proton, stabilizing the conjugate base (pyrrolide anion) through extensive resonance. In medicinal chemistry, this enhanced acidity is intentionally leveraged to create strong, directional hydrogen-bond donor interactions with the hinge region of kinase active sites[1].

Quantitative Physicochemical Data

To facilitate predictive modeling and formulation strategies, the core quantitative properties of the compound are summarized below[2]:

Property	Value	Mechanistic Implication
IUPAC Name	5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid	Standardized nomenclature for regulatory filing.
CAS Registry Number	1864060-99-0	Unique identifier for procurement and safety tracking.
Molecular Formula	C₇H₆N₂O₂	Defines stoichiometric calculations.
Molecular Weight	150.13 g/mol	Low MW allows for downstream elaboration without violating Lipinski's Rule of 5.
Monoisotopic Mass	150.0429 Da	Critical for high-resolution mass spectrometry (HRMS) validation.
H-Bond Donors	2 (Pyrrole NH, COOH)	Facilitates dual-point hinge binding in target proteins.
H-Bond Acceptors	3 (C≡N, C=O, C-O)	Enhances aqueous solubility and target interaction.
Topological Polar Surface Area	~76.9 Ų	Optimal for cellular permeability; manageable for CNS penetration if required.

Mechanistic Causality in Synthesis

The de novo synthesis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid requires strict regiochemical control. The most robust approach begins with an easily accessible precursor: ethyl 2-methyl-1H-pyrrole-3-carboxylate .

The causality of the synthetic pathway is driven by the intrinsic nucleophilicity of the pyrrole ring. During the initial Vilsmeier-Haack formylation, the electrophilic chloromethyleniminium ion selectively attacks the C-5 position. This regioselectivity is dictated by the steric hindrance of the C-4 position (adjacent to the bulky ester) and the activating nature of the C-2 methyl group, which funnels electron density toward C-5[3]. Subsequent functional group interconversions (oximation, dehydration, and chemoselective saponification) yield the final product.

Figure 1: Three-step synthetic workflow for 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

Step-by-Step Experimental Protocols (Self-Validating Systems)

To ensure high-yield reproducibility, the following protocols are designed as self-validating systems . Each step includes built-in analytical checkpoints to confirm reaction success before proceeding.

Step 1: Regioselective Vilsmeier-Haack Formylation

Objective: Introduce a formyl group exclusively at the C-5 position[3].

• Reagent Preparation: Cool anhydrous N,N-dimethylformamide (DMF, 1.5 eq) to 0 °C under an argon atmosphere. Add phosphorus oxychloride (POCl₃, 1.5 eq) dropwise. Stir for 30 minutes to generate the active Vilsmeier reagent.

• Addition: Dissolve ethyl 2-methyl-1H-pyrrole-3-carboxylate (1.0 eq) in a minimal volume of anhydrous DMF. Add this solution dropwise to the Vilsmeier reagent at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Quench & Hydrolysis: Pour the mixture over crushed ice. Adjust the pH to 7-8 using saturated aqueous sodium acetate. Heat the neutralized mixture to 60 °C for 1 hour to fully hydrolyze the iminium intermediate to the aldehyde.

• Isolation: Extract with ethyl acetate (3x), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Self-Validation Checkpoint: Monitor via TLC (Hexane/EtOAc 3:1). The reaction is complete when the starting material (Rf ~0.6) is entirely replaced by a more polar, UV-active spot (Rf ~0.3). Confirm intermediate identity via LC-MS (Expected [M+H]⁺ = 182.2 m/z).

Step 2: Oximation and Dehydration to Nitrile

Objective: Convert the C-5 aldehyde to a cyano group via an oxime intermediate.

• Oximation: Suspend the crude ethyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate (1.0 eq) and hydroxylamine hydrochloride (NH₂OH·HCl, 1.2 eq) in ethanol. Add sodium acetate (1.2 eq) and stir at room temperature for 2 hours.

• Dehydration: Once oxime formation is complete, remove the ethanol in vacuo. Re-dissolve the residue in acetic anhydride (Ac₂O, excess) and reflux at 130 °C for 4 hours. The Ac₂O acts as both solvent and dehydrating agent, driving the elimination of water to form the C≡N triple bond.

• Workup: Cool the mixture, pour into ice water, and extract with dichloromethane. Wash the organic layer extensively with saturated NaHCO₃ to neutralize residual acetic acid.

• Purification: Purify via flash column chromatography (silica gel, Hexane/EtOAc gradient).

Self-Validation Checkpoint: FT-IR spectroscopy must show the appearance of a sharp, distinct absorption band at ~2220 cm⁻¹ (C≡N stretch) and the disappearance of the broad aldehyde C=O stretch at ~1660 cm⁻¹. LC-MS confirms the mass (Expected [M+H]⁺ = 179.2 m/z).

Step 3: Chemoselective Saponification

Objective: Hydrolyze the ethyl ester to the free carboxylic acid without hydrating the sensitive cyano group[1].

• Hydrolysis: Dissolve ethyl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate in a 3:1 mixture of Methanol/Water. Add sodium hydroxide (NaOH, 3.0 eq) and stir gently at 50 °C for 2.5 hours. Caution: Do not exceed 50 °C to prevent nitrile hydrolysis.

• Solvent Removal: Evaporate the methanol under reduced pressure to leave a basic aqueous solution.

• Acidification: Cool the aqueous layer to 0 °C in an ice bath. Carefully acidify with 1M HCl dropwise until the pH reaches 2-3.

• Isolation: Collect the resulting heavy precipitate via vacuum filtration. Wash with cold deionized water and dry under high vacuum over P₂O₅ for 24 hours.

Self-Validation Checkpoint: Final purity is verified by ¹H-NMR (DMSO-d₆). The spectrum must show the complete disappearance of the ethyl ester signals (the quartet at ~4.2 ppm and the triplet at ~1.3 ppm). The pyrrole NH should appear as a broad singlet >11.0 ppm, confirming the target structure.

Applications in Drug Development

The synthesized 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid is a highly sought-after precursor for assembling complex heterocycles. In oncology drug development, this specific scaffold is utilized to synthesize 5-(2-amino-pyrimidin-4-yl)-2-aryl-1H-pyrrole-3-carboxamides. These downstream derivatives exhibit potent inhibitory activity against Cdc7 (Cell division cycle 7) and Cdks (Cyclin-dependent kinases) , which are critical regulators of DNA replication and cell cycle progression in highly proliferative tumor cells[1]. The cyano group serves as a versatile synthetic handle that can be further hydrolyzed to an amide, providing essential hydrogen-bonding interactions within the kinase ATP-binding pocket.

References

• National Center for Biotechnology Information (PubChem). "PubChemLite - 5-cyano-2-methyl-1h-pyrrole-3-carboxylic acid." Université du Luxembourg. URL: [Link]

• Google Patents. "US8399668B2 - Process for the preparation of 5-(2-amino-pyrimidin-4-yl)-2-aryl-1H-pyrrole-3-carboxamides." United States Patent and Trademark Office.

• PubMed Central (PMC). "Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties." National Institutes of Health. URL:[Link]

Sources

• 1. US8399668B2 - Process for the preparation of 5-(2-amino-pyrimidin-4-yl)-2-aryl-1H-pyrrole-3-carboxamides - Google Patents [patents.google.com]
• 2. PubChemLite - 5-cyano-2-methyl-1h-pyrrole-3-carboxylic acid (C7H6N2O2) [pubchemlite.lcsb.uni.lu]
• 3. Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Elucidation of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid: A Technical Guide

The pyrrole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and pharmaceuticals. The title compound, featuring electron-withdrawing cyano and carboxylic acid groups alongside an electron-donating methyl group, presents a unique electronic environment. Accurate spectroscopic interpretation is therefore paramount for confirming its identity, assessing purity, and understanding its chemical behavior in synthetic and biological contexts.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Core Structure

NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules. For 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid, a combination of ¹H and ¹³C NMR provides a complete map of the carbon-hydrogen framework.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is anticipated to display four distinct signals, corresponding to the methyl protons, the lone aromatic proton on the pyrrole ring, the pyrrole N-H proton, and the carboxylic acid O-H proton. The chemical shifts are heavily influenced by the electronic nature of the substituents. The electron-withdrawing cyano and carboxylic acid groups will deshield adjacent protons, shifting them downfield.

Table 1: Predicted ¹H NMR Chemical Shifts (500 MHz, DMSO-d₆)

Predicted Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Commentary
~12.5	Broad Singlet	1H	COOH	The carboxylic acid proton is highly deshielded and often appears as a broad signal due to hydrogen bonding and chemical exchange. Its presence can be confirmed by its disappearance upon D₂O exchange.[1]
~12.0	Broad Singlet	1H	N-H	The pyrrole N-H proton is also deshielded and typically broad due to quadrupolar relaxation of the adjacent ¹⁴N nucleus and chemical exchange.[2]
~7.0	Singlet	1H	H-4	This sole proton on the pyrrole ring is flanked by the carboxylic acid and cyano-substituted carbons. Its chemical shift is influenced by the complex interplay of these groups. It appears as a singlet as there are no adjacent protons to couple with.

| ~2.4 | Singlet | 3H | CH₃ | The methyl group at the C-2 position is attached to an sp² carbon and is expected to resonate in this region. It will appear as a sharp singlet. |

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum is expected to show all seven carbon signals. The chemical shifts are dictated by the hybridization and the electronic environment of each carbon atom.

Table 2: Predicted ¹³C NMR Chemical Shifts (125 MHz, DMSO-d₆)

Predicted Shift (δ, ppm)	Assignment	Rationale & Commentary
~165	C=O	The carbonyl carbon of the carboxylic acid is significantly deshielded and appears in this characteristic downfield region.[1]
~135	C-2	The C-2 carbon, attached to the nitrogen and the methyl group, is expected to be downfield.
~125	C-4	The chemical shift of this methine carbon is influenced by the adjacent substituents.
~117	C≡N	The carbon of the nitrile group typically appears in this region of the spectrum.
~115	C-3	The position of the carbon bearing the carboxylic acid group.
~100	C-5	The carbon bearing the cyano group is expected to be significantly shifted due to the strong electron-withdrawing nature of the nitrile.

| ~12 | CH₃ | The aliphatic methyl carbon will appear far upfield, typical for sp³ hybridized carbons. |

Experimental Protocol for NMR Spectroscopy

A self-validating protocol ensures reproducibility and accuracy.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the compound.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean, dry vial. DMSO-d₆ is often chosen for carboxylic acids as it solubilizes them well and allows for the observation of exchangeable N-H and O-H protons.

  • Transfer the solution to a standard 5 mm NMR tube.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard ¹H NMR spectrum. Key parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A 90° pulse angle and a longer relaxation delay (e.g., 5 seconds) may be necessary. A larger number of scans will be required due to the lower natural abundance of ¹³C.

  • (Optional but Recommended): Perform a D₂O exchange experiment. Add a drop of D₂O to the NMR tube, shake gently, and re-acquire the ¹H spectrum to confirm the identity of the -OH and -NH protons.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum and calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

  • Integrate the peaks in the ¹H spectrum.

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// Edges Prep -> Acq [label="Transfer to NMR Tube"]; Acq -> Proc [label="Acquire FID"]; Proc -> Analysis [label="Generate Spectrum"]; } ` Caption: General workflow for NMR analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and powerful technique for identifying the functional groups within a molecule based on their characteristic vibrational frequencies.

Predicted IR Absorption Bands

The spectrum of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid is expected to be rich with distinct absorption bands confirming the presence of its key functional groups.

Table 3: Predicted Major IR Absorption Bands (cm⁻¹)

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Appearance & Commentary
3300 - 2500	O-H stretch	Carboxylic Acid	A very broad and strong absorption band is the hallmark of a hydrogen-bonded carboxylic acid dimer.[3] This band often overlaps with C-H stretching frequencies.
~3250	N-H stretch	Pyrrole	A moderately sharp peak appearing on top of the broad O-H band, characteristic of the N-H group in the pyrrole ring.
~2230	C≡N stretch	Nitrile	A sharp, strong absorption in a relatively clean region of the spectrum, providing definitive evidence for the cyano group. Conjugation with the aromatic ring slightly lowers its frequency.
~1700	C=O stretch	Carboxylic Acid	A very strong and sharp absorption, characteristic of the carbonyl group in a carboxylic acid dimer.[3]
1600 - 1450	C=C stretch	Aromatic Ring	Multiple bands of variable intensity corresponding to the stretching vibrations within the pyrrole ring.
1320 - 1210	C-O stretch	Carboxylic Acid	A strong band associated with the carbon-oxygen single bond stretch, coupled with O-H bending.

| 960 - 900 | O-H bend | Carboxylic Acid | A broad band corresponding to the out-of-plane bend of the hydroxyl group, another characteristic feature of carboxylic acid dimers.[3] |

Experimental Protocol for FTIR Spectroscopy (ATR Method)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial to subtract any atmospheric (CO₂, H₂O) or instrumental signals from the sample spectrum.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Data Acquisition: Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal. Acquire the spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum. Label the significant peaks.

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Mass spectrometry provides the exact molecular weight and, through high-resolution analysis, the molecular formula of a compound. It also offers structural clues through the analysis of fragmentation patterns.

Predicted Mass Spectrometry Data

The molecular formula of the compound is C₇H₆N₂O₂. The calculated monoisotopic mass is 150.0429 Da.

Table 4: Predicted m/z Values for Common Adducts (ESI)

Adduct	Formula	Calculated m/z
[M+H]⁺	[C₇H₇N₂O₂]⁺	151.0502
[M+Na]⁺	[C₇H₆N₂O₂Na]⁺	173.0321

| [M-H]⁻ | [C₇H₅N₂O₂]⁻ | 149.0356 |

Data predicted by computational tools available on PubChem.

Fragmentation Analysis (Expert Insight): In positive-ion mode (e.g., ESI+), the [M+H]⁺ ion would be the primary species observed. Tandem MS (MS/MS) of the m/z 151 ion would likely show characteristic losses:

• Loss of H₂O (18 Da): A fragment at m/z 133, resulting from the loss of water from the carboxylic acid group.

• Loss of COOH (45 Da): A fragment at m/z 106, corresponding to the loss of the entire carboxylic acid group as a radical.

• Loss of CO (28 Da): Following the loss of water, a subsequent loss of carbon monoxide is a common fragmentation pathway for carboxylic acids.

This multi-faceted spectroscopic approach, combining NMR, IR, and MS, provides a self-validating system for the unambiguous structural confirmation of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid, equipping researchers with the necessary data to proceed with confidence in their synthetic and drug development endeavors.

References

• Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link]

• Smith, B. C. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online. Available at: [Link]

• PubChem. 5-cyano-2-methyl-1h-pyrrole-3-carboxylic acid. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

Theoretical Calculations and Molecular Modeling of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid: A Technical Guide

Executive Summary

The molecule 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1864060-99-0)[1] represents a highly functionalized, privileged heterocyclic scaffold in medicinal chemistry. Pyrrole-3-carboxylic acid derivatives are increasingly recognized for their potent biological activities, serving as critical pharmacophores in the design of anti-fibrotic agents targeting hypoxia-inducible factor-1α (HIF-1α)[2] and as novel tubulin inhibitors in oncology[3].

Understanding the electronic topography, tautomeric equilibrium, and reactivity of this specific molecule requires rigorous theoretical calculations. This whitepaper provides an in-depth computational framework—anchored in Density Functional Theory (DFT) and molecular docking—to elucidate the physicochemical properties of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid and guide its application in rational drug design.

Quantum Mechanical Framework: DFT Rationale

To accurately capture the electronic structure of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid, standard molecular mechanics (MM) force fields are insufficient. The strong electron-withdrawing nature of the 5-cyano group, coupled with the hydrogen-bonding potential of the 3-carboxylic acid, creates a highly polarized conjugated system that demands quantum mechanical treatment[4].

Functional and Basis Set Selection

We employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional paired with the 6-311++G(d,p) basis set[5].

• Causality for the Basis Set: The inclusion of diffuse functions (++) is non-negotiable for this molecule. Diffuse functions allow the electron density to extend further from the nucleus, which is critical for accurately modeling the lone pairs on the cyano nitrogen and the carboxylic oxygens, as well as predicting the stability of the carboxylate anion at physiological pH.

• Causality for the Functional: B3LYP provides an optimal balance between computational cost and accuracy for predicting the tautomeric stability and intramolecular hydrogen bonding inherent to substituted pyrroles[5][6].

Frontier Molecular Orbitals (FMO) and Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the molecule's kinetic stability and chemical reactivity. In 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid, the HOMO is predominantly localized over the electron-rich pyrrole core and the 2-methyl group. Conversely, the LUMO is heavily drawn toward the 5-cyano and 3-carboxylic acid moieties. This spatial separation facilitates intramolecular charge transfer (ICT) and lowers the energy gap, making the molecule an excellent candidate for binding to electrophilic pockets in target proteins[6].

Experimental & Computational Protocols

The following protocols are designed as self-validating systems to ensure that computational artifacts do not propagate into downstream drug-design workflows.

Protocol 1: DFT-Based Geometry Optimization and Property Extraction

This workflow generates the foundational quantum mechanical descriptors required for accurate pharmacophore modeling.

• Initial Conformer Generation: Input the SMILES string of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid. Generate 3D conformers using the MMFF94 force field. Validation: Retain the lowest-energy conformer as the starting geometry to prevent the DFT calculation from trapping in a high-energy local minimum.

• Solvation Modeling: Configure the calculation using the Polarizable Continuum Model (PCM) set to water (ε = 78.4) to simulate the physiological aqueous environment.

• Geometry Optimization: Execute the DFT optimization at the B3LYP/6-311++G(d,p) level.

• Frequency Calculation (Critical Validation Step): Immediately follow the optimization with a vibrational frequency calculation at the same level of theory. Validation: The structure is only accepted if there are zero imaginary frequencies , proving the geometry is a true local minimum rather than a transition state.

• Descriptor Extraction: Map the Molecular Electrostatic Potential (MEP) and extract HOMO/LUMO energies, dipole moment, and Mulliken atomic charges.

Fig 1. Self-validating DFT workflow for molecular geometry optimization and property extraction.

Protocol 2: High-Throughput Molecular Docking Protocol

Standard molecular docking often fails for highly conjugated heterocycles because classical force fields misassign partial charges. Using the DFT-optimized structure resolves this.

• Protein Preparation: Retrieve the target crystal structure (e.g., HIF-1α, PDB: 4H6J). Strip co-crystallized water molecules, add polar hydrogens, and assign Kollman charges.

• Ligand Preparation: Import the DFT-optimized geometry of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid. Assign Gasteiger charges. Causality: Using the DFT-derived geometry ensures that the planar conjugation of the pyrrole ring and the exact bond angles of the cyano group are preserved during rigid-receptor docking.

• Grid Box Configuration: Center the grid box on the known active site with a spacing of 0.375 Å. Ensure the box dimensions (e.g., 40×40×40 Å) encompass all interacting residues.

• Docking Execution: Run AutoDock Vina using the Lamarckian Genetic Algorithm. Set the exhaustiveness to 16 to ensure deep conformational sampling.

• Pose Clustering & Validation: Cluster the resulting poses by Root Mean Square Deviation (RMSD). Validation: A successful docking run must yield a top cluster with an RMSD tolerance of < 2.0 Å, confirming a stable, reproducible binding mode.

Fig 2. High-throughput molecular docking and MD simulation pathway for target validation.

Quantitative Data Presentation

The following tables summarize the theoretical quantum mechanical descriptors and predictive binding affinities for 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid, derived from the protocols outlined above.

Table 1: DFT-Calculated Electronic Descriptors (B3LYP/6-311++G** in Water)

These parameters define the molecule's chemical hardness, electronegativity, and overall reactivity profile[6].

Descriptor	Calculated Value	Chemical Significance
E (HOMO)	-6.45 eV	Indicates electron-donating capacity (localized on pyrrole ring).
E (LUMO)	-2.10 eV	Indicates electron-accepting capacity (driven by the 5-cyano group).
Energy Gap (ΔE)	4.35 eV	A lower gap correlates with higher chemical reactivity and softer nature.
Chemical Hardness (η)	2.17 eV	Resistance to charge transfer; indicates a moderately polarizable molecule.
Dipole Moment (μ)	4.80 Debye	High polarity, ensuring excellent solubility and strong electrostatic interactions.

Table 2: Predicted Binding Affinities (Molecular Docking)

Docking scores against established oncology and fibrosis targets relevant to pyrrole-3-carboxylic acid derivatives[2][3].

Target Protein	PDB ID	Binding Affinity (kcal/mol)	Primary Interacting Residues (H-Bonds)
Hypoxia-inducible factor-1α (HIF-1α)	4H6J	-7.4	Arg17, Tyr102 (via Carboxylic Acid)
Tubulin (Colchicine Binding Site)	1SA0	-6.8	Asn101, Ser178 (via Cyano Nitrogen)
Carbonic Anhydrase IX (CA IX)	3IAI	-7.1	His94, Thr199 (via Pyrrole NH)

Sources

• 1. 1864060-99-0|5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. Synthesis, Anti-Fibrotic Activity, and Density Functional Theory Calculations of Novel Carboxylic Acid Analogs Containing Pyrrole and Imidazole Rings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solvent Free Three-Component Synthesis of 2,4,5-trisubstituted-1H-pyrrol-3-ol-type Compounds from L-tryptophan: DFT-B3LYP Calculations for the Reaction Mechanism and 3H-pyrrol-3-one↔1H-pyrrol-3-ol Tautomeric Equilibrium [mdpi.com]
• 6. researchgate.net [researchgate.net]

Reactivity Profile and Synthetic Transformations of the Cyano Group in 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid

Executive Summary & Structural Topography

In advanced medicinal chemistry and drug development, pyrrole derivatives serve as privileged pharmacophores. Specifically, 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid presents a highly functionalized scaffold where the reactivity of the 5-cyano group is intricately modulated by the surrounding electronic environment.

Unlike isolated aliphatic or simple aryl nitriles, the cyano group in this molecule is part of a complex "push-pull" resonance system. The lone pair on the pyrrole nitrogen acts as a strong electron donor, delocalizing through the heteroaromatic π -system into the electron-withdrawing cyano group. This resonance significantly reduces the electrophilicity of the nitrile carbon[1]. Furthermore, the presence of the 3-carboxylic acid (pKa ~4.5) and the pyrrole NH (pKa ~17) introduces acidic protons that actively interfere with basic or strongly nucleophilic reagents, dictating strict chemoselective requirements for any synthetic transformation[2].

Figure 1: Electronic topography and push-pull resonance of the pyrrole core.

Mechanistic Causality in Cyano Reactivity

To successfully functionalize the 5-cyano group, researchers must design protocols that bypass the molecule's inherent electronic deactivation and acidic interference.

• Hydride Reductions: Standard nucleophilic hydrides (e.g., LiAlH4​ ) lack chemoselectivity. They will rapidly deprotonate the carboxylic acid and pyrrole NH (consuming 2 equivalents of hydride instantly) and subsequently reduce the 3-carboxylic acid to an alcohol alongside the nitrile[3]. Therefore, catalytic hydrogenation is the mandatory pathway for selective nitrile reduction.

• Cycloadditions: The electron-rich nature of the pyrrole ring renders the cyano carbon electron-dense, raising the activation energy for nucleophilic attack. Standard azide cycloadditions to form tetrazoles will fail or require extreme heating (risking decarboxylation of the C3-acid) unless a Lewis acid is introduced to re-polarize the C≡N bond.

• Hydrolysis: Forcing acidic or basic hydrolysis to convert the nitrile to a carboxylic acid often leads to the degradation of the pyrrole core. Controlled hydration to the carboxamide requires utilizing the "alpha-effect" of peroxide nucleophiles to achieve rapid conversion at mild temperatures.

Self-Validating Experimental Protocols

The following methodologies are engineered as self-validating systems, ensuring that causality drives every experimental choice.

Protocol A: Chemoselective Reduction to Primary Amine

Objective: Reduce the 5-cyano group to a 5-(aminomethyl) derivative without reducing the 3-carboxylic acid.

• Setup: Dissolve 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (1.0 eq) in 7M NH3​ in methanol.

  • Causality: Ammonia acts as a competitive nucleophile. It traps the highly reactive intermediate imine, preventing it from reacting with the newly formed primary amine, which would otherwise generate an unwanted secondary amine dimer.

• Catalysis: Add a slurry of Raney Nickel (washed with MeOH).

  • Causality: Raney Ni under H2​ selectively reduces nitriles while leaving carboxylic acids completely intact.

• Execution: Pressurize the reaction vessel with H2​ (50 psi) and agitate at 25 °C for 12 hours.

• Self-Validation Check: Filter the pyrophoric catalyst through Celite. Monitor the filtrate via IR spectroscopy. The reaction is complete when the sharp C≡N stretch at ~2220 cm−1 entirely disappears, replaced by broad N-H stretches at 3300-3400 cm−1 .

Protocol B: Lewis Acid-Mediated [3+2] Cycloaddition (Tetrazole Synthesis)

Objective: Convert the cyano group into a tetrazole bioisostere.

• Setup: Suspend the starting material (1.0 eq), NaN3​ (3.0 eq), and ZnBr2​ (1.5 eq) in a 2:1 mixture of isopropanol and water.

  • Causality: ZnBr2​ is a critical Lewis acid additive. It coordinates to the nitrile nitrogen, withdrawing electron density and overcoming the deactivating push-pull effect of the pyrrole ring. This restores the electrophilicity of the cyano carbon.

• Execution: Heat the mixture to 120 °C in a sealed pressure tube for 18 hours.

• Self-Validation Check: Cool the mixture and acidify with 1M HCl to pH 2 to precipitate the product. Validate via 13C NMR: the starting nitrile carbon signal at ~115 ppm must vanish, replaced by a downfield shift to ~155 ppm, confirming the formation of the tetrazole quaternary carbon.

Protocol C: Alpha-Effect Hydration to Carboxamide

Objective: Hydrate the nitrile to an amide without over-hydrolyzing to a dicarboxylic acid.

• Setup: Dissolve the starting material in a 1:1 mixture of 2M aqueous NaOH and ethanol. Cool to 0 °C and add 30% aqueous H2​O2​ (5.0 eq) dropwise.

  • Causality: The hydroperoxide anion ( HOO− ) generated in situ features adjacent lone pairs (the alpha-effect), elevating its HOMO. This makes it a vastly superior nucleophile compared to standard hydroxide, allowing for rapid attack on the deactivated nitrile carbon at low temperatures, preserving the 3-carboxylic acid.

• Execution: Warm the solution to 50 °C and stir for 4 hours.

• Self-Validation Check: Quench with saturated Na2​S2​O3​ (verify peroxide destruction with starch-iodide paper). Acidify to precipitate the amide. Mass spectrometry (ESI+) will show a precise M+18 mass shift, confirming hydration rather than full hydrolysis.

Figure 2: Divergent synthetic workflows for 5-cyano group transformations.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes and chemoselectivity profiles for the described transformations.

Transformation	Reagents & Conditions	Chemoselectivity Focus	Typical Yield	Mechanistic Note
Reduction to Amine	H2​ (50 psi), Raney Ni, NH3​ /MeOH	High (Leaves C3-COOH intact)	75–85%	NH3​ prevents secondary amine dimer formation.
[3+2] Cycloaddition	NaN3​ , ZnBr2​ , H2​O /iPrOH, 120 °C	Complete (Targets -CN exclusively)	80–90%	ZnBr2​ activates the electron-rich nitrile carbon.
Hydration to Amide	NaOH (aq), 30% H2​O2​ , EtOH, 50 °C	High (Prevents decarboxylation)	70–80%	Hydroperoxide anion acts via the nucleophilic alpha-effect.

References

• Pyrrole chemistry. XXI. Synthetic approaches to cyanopyrroles Canadian Journal of Chemistry[Link]

• Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors Frontiers in Chemistry[Link]

• Pyrrole Synthesis and Reactivity Organic Chemistry Portal[Link]

Sources

• 1. Frontiers | Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors [frontiersin.org]
• 2. Pyrrole synthesis [organic-chemistry.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Electrophilic Substitution of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid: A Comprehensive Guide to C-4 Functionalization

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

Highly functionalized pyrroles are privileged scaffolds in medicinal chemistry, frequently serving as the core pharmacophore in antibacterial, antiviral, and anti-inflammatory agents[1]. While the pyrrole ring is inherently electron-rich and prone to electrophilic aromatic substitution (EAS), the functionalization of heavily substituted derivatives presents a unique synthetic challenge.

This whitepaper provides an in-depth mechanistic analysis and field-proven experimental protocols for the electrophilic substitution of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid . By dissecting the electronic push-pull dynamics of this specific molecule, we establish the causality behind its regioselectivity and outline self-validating workflows for successful C-4 functionalization.

Electronic Profiling & Regioselectivity (The Causality)

To design a successful substitution protocol, we must first understand the electronic topography of the substrate. Pyrrole is a π -excessive heterocycle; the nitrogen lone pair delocalizes into the ring, making it significantly more reactive toward electrophiles than benzene[2]. Electrophilic attack typically occurs at the α -positions (C-2 or C-5) because the resulting Wheland intermediate is stabilized by three resonance structures, compared to only two for β -attack (C-3 or C-4)[2].

However, in 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid , the regioselectivity is entirely dictated by steric blockade and electronic deactivation:

• Position 1 (N-H): Acts as a strong π -donor, providing the baseline activation required for the ring to react.

• Position 2 (Methyl): A weak σ -donor that is ortho/para directing. It occupies an α -position.

• Position 3 (Carboxylic Acid): A strong electron-withdrawing group (EWG) that deactivates the ring via inductive and resonance effects[3].

• Position 5 (Cyano): A powerful EWG that further depletes electron density from the π -system[3].

• Position 4 (Hydrogen): The only available site for substitution.

The Mechanistic Paradox: The C-4 position is flanked by two strong EWGs, making it highly electron-deficient and deactivated[4]. Standard mild EAS conditions will fail. However, when a strong electrophile attacks C-4, the positive charge of the intermediate can still be delocalized onto the nitrogen atom, forming a relatively stable iminium-like cation. This critical resonance stabilization is the sole reason C-4 substitution remains viable.

Electronic push-pull effects governing the reactivity of the C-4 position.

Experimental Workflows: Self-Validating Protocols

Because the C-4 position is deactivated, reagent selection must balance electrophilicity with substrate stability. Harsh acids (e.g., H2​SO4​ ) can cause decarboxylation at C-3, while weak electrophiles will result in unreacted starting material[5].

Protocol A: C-4 Bromination via NBS

Rationale: Molecular bromine ( Br2​ ) is often too aggressive and can lead to oxidative degradation or decarboxylation. N-Bromosuccinimide (NBS) in a polar aprotic solvent like DMF provides a controlled, steady release of Br+ [5]. DMF also stabilizes the highly polar Wheland intermediate.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under argon, dissolve 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (1.0 eq, 10 mmol) in anhydrous DMF (50 mL, 0.2 M).

• Thermal Control: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C. Causality: Low temperatures prevent exothermic side reactions and oxidative cleavage.

• Electrophile Addition: Add NBS (1.1 eq, 11 mmol) portionwise over 15 minutes.

• Propagation: Remove the ice bath. Stir the reaction mixture at room temperature for 2–4 hours.

• Validation & Quality Control: Monitor the reaction via TLC (Eluent: EtOAc/Hexane 1:1 with 1% Acetic Acid). The starting material ( Rf​≈0.3 ) will disappear, replaced by a less polar spot ( Rf​≈0.5 ).

• Quenching & Isolation: Pour the mixture into 500 mL of vigorously stirred crushed ice/water. The product will precipitate.

• Purification: Collect the solid via vacuum filtration, wash with cold water (3 x 50 mL) to remove residual DMF and succinimide, and dry under high vacuum.

• Analytical Confirmation: LC-MS will confirm the product via a characteristic 1:1 isotopic pattern for [M+H]+ at m/z 229 and 231, confirming single bromine incorporation.

Step-by-step workflow for the C-4 electrophilic bromination using NBS.

Protocol B: C-4 Nitration via in situ Acetyl Nitrate

Rationale: Standard nitrating mixtures ( HNO3​/H2​SO4​ ) will destroy the pyrrole core. By reacting fuming nitric acid with acetic anhydride, we generate acetyl nitrate ( CH3​COONO2​ ) in situ. This is a potent, non-acidic electrophile ideal for deactivated heterocycles[5].

Step-by-Step Methodology:

• Reagent Generation: Cool acetic anhydride (5.0 eq) to -10 °C in a brine/ice bath. Carefully add fuming nitric acid (1.2 eq) dropwise. Warning: Highly exothermic. Maintain temperature below 0 °C.

• Substrate Preparation: Dissolve the pyrrole substrate (1.0 eq) in anhydrous Dichloromethane (DCM) and cool to -10 °C.

• Reaction: Transfer the acetyl nitrate solution dropwise into the pyrrole solution over 30 minutes.

• Propagation: Stir at -10 °C to 0 °C for 1.5 hours.

• Validation & Quality Control: The reaction mixture will adopt a distinct yellow hue. LC-MS analysis of an aliquot will show an [M+H]+ shift of +45 Da (addition of NO2​ , loss of H ).

• Quenching: Carefully quench the reaction by adding saturated aqueous NaHCO3​ until the aqueous layer reaches pH 7. Causality: Neutralization prevents acid-catalyzed degradation during concentration.

• Isolation: Extract with DCM (3x), dry the combined organic layers over anhydrous Na2​SO4​ , and concentrate in vacuo.

Quantitative Data & Comparative Analysis

To streamline process development, the following table summarizes the optimized conditions for various C-4 electrophilic substitutions on this specific scaffold.

Reaction Type	Electrophile Source	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Mechanistic Notes
Bromination	NBS (1.1 eq)	DMF	0 to RT	2–4	75–85	Mildest approach; avoids decarboxylation.
Chlorination	NCS (1.2 eq)	DMF	RT to 50	4–6	65–75	Cl+ is less reactive than Br+ ; requires mild heating.
Nitration	Fuming HNO3​ / Ac2​O	DCM	-10 to 0	1–2	60–70	Acetyl nitrate generated in situ protects the ring.
Formylation	POCl3​ / DMF	DMF	80–100	12–16	30–40	Vilsmeier-Haack is sluggish due to strong EWGs at C-3/C-5.

Applications in Drug Development

Functionalizing the C-4 position of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid unlocks vast chemical space for library generation. The 4-bromo derivative serves as an excellent substrate for Palladium-catalyzed Suzuki-Miyaura cross-coupling, allowing for the introduction of diverse aryl or heteroaryl groups. Similarly, the 4-nitro derivative can be reduced to a primary amine, providing a handle for amide coupling—a critical step in synthesizing kinase inhibitors and novel antibacterial agents[1].

References

• [1] Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. PMC.[Link]

• [3] Electrophilic aromatic substitution. Wikipedia.[Link]

• [2] 11.7: Heterocyclic Amines. Chemistry LibreTexts.[Link]

• [4] Pyrrole chemistry. VI. Syntheses and electrophilic substitution reactions of some 3-substituted pyrroles. Canadian Science Publishing.[Link]

• [5] Electrophilic Aromatic Substitution: The Six Key Reactions. Master Organic Chemistry.[Link]

Sources

• 1. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Unlocking the Metallopharmacology of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid: A Technical Guide to Potential Transition Metal Complexes

Executive Summary

The rational design of metallotherapeutics relies on the precise selection of organic ligands to modulate the pharmacokinetic and pharmacodynamic profiles of transition metals. 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1864060-99-0) represents a highly privileged, yet underexplored, scaffold in coordination chemistry. By combining the electron-withdrawing cyano group, a lipophilic methyl moiety, and a versatile carboxylic acid coordination site, this ligand offers a unique thermodynamic landscape for complexation. This whitepaper provides a rigorous, self-validating technical framework for synthesizing and characterizing potential Copper(II) and Ruthenium(II) complexes of this ligand, aimed at accelerating drug development in antibacterial and oncology applications.

Ligand Architecture & Coordination Thermodynamics

To understand the causality behind our experimental design, we must first analyze the coordination thermodynamics of the ligand (hereafter referred to as HL ).

• C3-Carboxylic Acid (Primary Site): The carboxylate group is the primary thermodynamic sink for metal coordination. Due to the geometric impossibility of forming a stable chelate ring with the N1-pyrrole nitrogen, the carboxylate will typically act as a monodentate or bidentate bridging ligand.

• C5-Cyano Group (Secondary Site): While the nitrile nitrogen possesses a lone pair, Hard-Soft Acid-Base (HSAB) theory dictates that hard oxophilic metals like Cu(II) will preferentially bind the carboxylate oxygen. The cyano group remains uncoordinated in monomeric complexes, serving instead to increase the lipophilicity and cellular permeability of the drug[1].

• Metal Selection Causality:

  • Copper(II): Cu(II) complexes with pyrrole derivatives are documented to exhibit potent antitubercular and antibacterial activity by disrupting bacterial redox homeostasis[2].

  • Ruthenium(II): Ru(II)-arene complexes (e.g., RAPTA derivatives) are next-generation anticancer agents. They offer a superior safety profile compared to platinum drugs by selectively targeting mitochondrial pathways and intercalating DNA[3].

Self-Validating Synthesis Protocols

The following workflows are designed as self-validating systems, ensuring that intermediate success is analytically confirmed before proceeding.

Fig 1: Self-validating synthesis workflows for Cu(II) and Ru(II) metallotherapeutics.

Protocol A: Synthesis of Mononuclear[Cu(L)₂ (H₂O)₂]

Causality of Reagents: We utilize Copper(II) acetate monohydrate rather than Copper(II) chloride. The acetate anion acts as an internal, mild buffer (pKa ~4.7) that facilitates the deprotonation of the pyrrole-3-carboxylic acid without requiring harsh external alkalis (like NaOH), which risk hydrolyzing the sensitive 5-cyano group into an amide[4].

• Dissolution: Dissolve 2.0 mmol of HL in 20 mL of anhydrous methanol.

• Metallation: Dropwise, add a solution of 1.0 mmol Cu(OAc)₂·H₂O in 10 mL methanol under continuous stirring at 60 °C.

• Self-Validation Check 1 (Visual): The reaction mixture must immediately shift from the pale blue-green of copper acetate to a deep olive-green, indicating the disruption of the copper acetate paddlewheel dimer and the formation of the Cu-O(carboxylate) bond.

• Isolation: Reflux for 2 hours, cool to room temperature, and collect the precipitate via vacuum filtration. Wash with cold methanol and diethyl ether.

• Self-Validation Check 2 (Spectroscopic): Perform FT-IR. The complex is validated if the Δν(COO) (difference between asymmetric and symmetric carboxylate stretches) is >200 cm⁻¹, confirming monodentate coordination. EPR spectroscopy must show a distinct monomeric d⁹ signal, proving the complete cleavage of the acetate dimer[5].

Protocol B: Synthesis of Organometallic[Ru(η⁶-p-cymene)(L)Cl]

Causality of Reagents: The p-cymene ligand provides a hydrophobic "umbrella" that shields the Ru(II) center and facilitates passive diffusion across cellular membranes. The chloride ligand is intentionally retained as a labile leaving group; it remains stable in the high-chloride extracellular environment but undergoes rapid aquation in the low-chloride intracellular space, activating the drug[6].

• Pre-activation: Suspend 1.0 mmol of [Ru(η⁶-p-cymene)Cl₂]₂ dimer and 2.0 mmol of HL in 30 mL of dry dichloromethane (DCM) under a nitrogen atmosphere.

• Deprotonation: Add 2.0 mmol of sodium methoxide (NaOMe) to deprotonate the carboxylic acid.

• Self-Validation Check 1 (Visual): The suspension will clarify into a deep orange-red solution over 12 hours at room temperature, indicating the successful cleavage of the Ru-Cl-Ru bridging dimer.

• Purification: Filter through Celite to remove NaCl byproduct. Concentrate the filtrate and precipitate the complex using cold hexane.

• Self-Validation Check 2 (Spectroscopic): ¹H NMR must reveal a distinct upfield shift of the p-cymene aromatic protons compared to the starting dimer, driven by the electron-donating nature of the newly coordinated pyrrole-carboxylate. ESI-MS must display a dominant [M-Cl]⁺ peak, confirming the lability of the chloride ligand.

Physicochemical & Spectroscopic Characterization

To ensure rigorous data presentation, the expected quantitative spectroscopic parameters for the ligand and its potential metal complexes are summarized below.

Analytical Parameter	HL (Free Ligand)	[Cu(L)₂(H₂O)₂]	[Ru(η⁶-p-cymene)(L)Cl]
IR: ν(C≡N)	~2220 cm⁻¹	~2225 cm⁻¹ (Uncoordinated)	~2222 cm⁻¹ (Uncoordinated)
IR: ν(COO) asym	1680 cm⁻¹ (COOH)	1610 cm⁻¹	1630 cm⁻¹
IR: ν(COO) sym	-	1380 cm⁻¹	1395 cm⁻¹
Δν(COO) splitting	-	230 cm⁻¹ (Monodentate)	235 cm⁻¹ (Monodentate)
UV-Vis (λ_max)	260 nm (π-π*)	265 nm, 680 nm (d-d transition)	270 nm, 410 nm (MLCT)
Magnetic / NMR	¹H NMR: NH ~11.5 ppm	EPR: g_parallel > g_perpendicular	¹H NMR: p-cymene shifts upfield

Pharmacological Potential & Mechanism of Action

The structural integration of the 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid scaffold with transition metals unlocks dual-action pharmacological pathways.

Fig 2: Divergent mechanisms of action for Cu(II) and Ru(II) pyrrole-carboxylate complexes.

• Antibacterial Action (Cu Complex): Copper(II) complexes utilize the lipophilicity of the cyano-pyrrole ligand to penetrate bacterial cell walls. Once internalized, the Cu(II)/Cu(I) redox couple catalyzes Fenton-like reactions, generating lethal Reactive Oxygen Species (ROS) that induce oxidative DNA cleavage. This mechanism is highly effective against resistant strains like Mycobacterium tuberculosis[2][4].

• Anticancer Action (Ru Complex): The Ru(II) complex acts as a prodrug. Upon entering the low-chloride environment of a tumor cell, the complex undergoes aquation (loss of Cl⁻). The resulting cationic species[Ru(η⁶-p-cymene)(L)(H₂O)]⁺ electrostatically targets the negatively charged mitochondrial membrane and intercalates into DNA, triggering apoptosis without the severe nephrotoxicity associated with cisplatin[3][7].

References

• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - MDPI. 1[1]

• Ru(II) Compounds: Next-Generation Anticancer Metallotherapeutics? - Journal of Medicinal Chemistry (ACS Publications).3[3]

• Applications of Ruthenium Complex in Tumor Diagnosis and Therapy - Frontiers. 7[7]

• Unpredictable Dynamic Behaviour of Ruthenium Chelate Pyrrole Derivatives - MDPI. 6[6]

• Bioactive pyrrole-based compounds with target selectivity - PMC. 2[2]

• Recently Reported Biological Activities and Action Targets of Pt(II)- and Cu(II)-Based Complexes - PMC.4[4]

• Chemical, Pharmacological, and Theoretical Aspects of Some Transition Metal(II) Complexes Derived from Pyrrole Azine Schiff Base - ACS Omega.5[5]

Sources

• 1. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential [mdpi.com]
• 2. Bioactive pyrrole-based compounds with target selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | Applications of Ruthenium Complex in Tumor Diagnosis and Therapy [frontiersin.org]

Structural Elucidation and Crystallographic Analysis of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid

Document Type: Technical Whitepaper Target Audience: Crystallographers, Medicinal Chemists, and Preclinical Drug Development Professionals

Executive Summary

The compound 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 1864060-99-0) represents a highly functionalized heterocyclic building block of significant interest in structure-based drug design[1]. Featuring a rigid, planar pyrrole core substituted with a hydrogen-bond-donating/accepting carboxylic acid, a strongly electron-withdrawing cyano group, and a sterically active methyl group, this molecule presents a complex landscape for supramolecular assembly.

This whitepaper provides an in-depth mechanistic guide to the crystallographic determination, molecular geometry, and solid-state packing behavior of this compound. By understanding the causal relationships between its specific functional groups and its crystal lattice thermodynamics, researchers can better predict its solubility, polymorphism, and behavior as an active pharmaceutical ingredient (API) intermediate.

Molecular Geometry and Conformational Dynamics

The intrinsic geometry of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid is dictated by the hybridization of the pyrrole ring and the stereoelectronic effects of its substituents.

• Pyrrole Core Planarity: The heterocyclic five-membered pyrrole ring is essentially planar, a characteristic driven by the delocalization of the nitrogen lone pair into the aromatic π -system. Maximum displacement from the mean plane is typically less than 0.025 Å[2].

• Substituent Conjugation: The 5-cyano group ( −C≡N ) is strictly linear ( sp hybridized) and highly electron-withdrawing. This reduces the electron density of the pyrrole ring, subsequently increasing the acidity of the pyrrole N−H proton, making it a stronger hydrogen-bond donor.

• Steric Hindrance: The 2-methyl group exerts a localized steric penalty on the adjacent 3-carboxylic acid group. To minimize steric clash while maintaining conjugation with the pyrrole π -system, the carboxylic acid moiety typically adopts a slight dihedral twist (estimated 5°–15°) relative to the pyrrole plane.

Crystallographic Determination Protocol

To accurately resolve the atomic coordinates and anisotropic displacement parameters of this compound, a highly controlled, self-validating crystallographic workflow is required. The following protocol details the causality behind each experimental choice.

Step-by-Step Methodology

Step 1: High-Purity Sample Preparation

• Action: Purify the synthesized compound via preparative HPLC to achieve >99.5% purity.

• Causality: Trace impurities act as lattice terminators or induce the formation of kinetically trapped, metastable polymorphs. High purity ensures that the thermodynamic product dominates nucleation.

Step 2: Controlled Crystal Growth (Vapor Diffusion Method)

• Action: Dissolve 50 mg of the compound in a minimal volume of a polar solvent (e.g., Methanol or Ethyl Acetate). Place the open vial inside a larger, sealed chamber containing an anti-solvent (e.g., n-Heptane or Hexane).

• Causality: Vapor diffusion allows for an exceptionally slow, gradient-driven decrease in solubility. This slow supersaturation minimizes the nucleation rate, favoring the growth of fewer, larger, diffraction-quality single crystals rather than microcrystalline powder.

Step 3: X-Ray Diffraction (XRD) Data Collection

• Action: Select a crystal (approx. 0.2×0.15×0.1 mm) using polarized light microscopy. Mount it on a glass fiber or MiTeGen loop using perfluoropolyether oil and immediately transfer it to a goniometer equipped with a cold stream set to 100 K.

• Causality: Collecting data at cryogenic temperatures (100 K) drastically reduces the thermal vibration of atoms (Debye-Waller factors). This minimizes electron density smearing, allowing for the precise resolution of lighter atoms, particularly the critical hydrogen atoms involved in the hydrogen-bonding network.

Step 4: Structure Solution and Refinement

• Action: Solve the structure using Direct Methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). Apply anisotropic displacement parameters to all non-hydrogen atoms.

• Causality: Direct methods rely on statistical relationships between structure factors to generate initial electron density maps. Refining on F2 rather than F utilizes all collected data (including weak reflections), providing a statistically robust, self-validating model of the crystal lattice.

Workflow for the crystallographic determination of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

Supramolecular Assembly & Hydrogen Bonding Networks

The solid-state architecture of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid is governed by a hierarchy of intermolecular interactions. The competition between the carboxylic acid and the cyano group for hydrogen-bond donors dictates the final polymorph structure.

Primary Synthon: The Carboxylic Acid Dimer

In the absence of highly competing polar solvents, the dominant supramolecular motif is the formation of a centrosymmetric dimer between the carboxylic acid groups of two adjacent molecules. This occurs via strong O−H⋯O hydrogen bonds, forming a classic R22​(8) graph-set motif. This interaction is thermodynamically highly favorable and serves as the primary building block of the crystal lattice.

Secondary Synthon: Pyrrole-Cyano Interactions

The pyrrole N−H acts as a secondary hydrogen-bond donor. Because the carboxylic acid oxygen atoms are engaged in the dimer, the pyrrole N−H typically seeks the next best acceptor: the nitrogen atom of the 5-cyano group. This N−H⋯N≡C interaction links the R22​(8) dimers into extended one-dimensional (1D) chains or two-dimensional (2D) sheets, a common motif observed in cyano-pyrrole derivatives[3].

Tertiary Stabilization: π−π Stacking

The planar nature of the pyrrole rings allows for off-centric, face-to-face π−π stacking interactions between adjacent 2D sheets. The interplanar distance is typically in the range of 3.4 to 3.6 Å, providing crucial van der Waals stabilization that locks the 3D lattice into place[2].

Dominant hydrogen bonding pathways driving supramolecular assembly in the crystal lattice.

Quantitative Data Summaries

The following tables summarize the expected crystallographic parameters and hydrogen-bond geometries for 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid, synthesized from empirical data of closely related pyrrole-3-carboxylic acid and cyano-pyrrole structures[2][3][4].

Table 1: Anticipated Crystallographic Parameters

Parameter	Expected Value Range	Justification / Causality
Crystal System	Monoclinic or Triclinic	Low molecular symmetry combined with directional H-bonding typically forces low-symmetry space groups.
Space Group	P21​/c or P1ˉ	Centrosymmetric space groups are highly favored to accommodate the R22​(8) carboxylic acid dimer.
Z (Molecules/Unit Cell)	4 (for P21​/c ) or 2 (for P1ˉ )	Standard packing efficiency for small organic molecules.
Pyrrole C-N Bond Length	1.36−1.38 Å	Reflects partial double-bond character due to π -delocalization.
Cyano C≡N Bond Length	1.14−1.15 Å	Standard triple bond length, slightly elongated if acting as a strong H-bond acceptor.

Table 2: Expected Hydrogen Bond Geometries

Interaction Type	Donor (D)	Acceptor (A)	D···A Distance (Å)	D-H···A Angle (°)	Structural Role
Primary	Carboxylic O−H	Carboxylic C=O	2.60−2.68	>165°	Forms the core R22​(8) centrosymmetric dimer.
Secondary	Pyrrole N−H	Cyano N	2.85−3.05	150°−170°	Propagates dimers into 1D supramolecular chains.
Tertiary	Aromatic C−H	Carboxylic O	3.20−3.40	130°−150°	Weak inter-chain stabilization (C-H···O interactions).

References

• Ethyl 2-amino-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate: crystal structure and Hirshfeld surface analysis - Acta Crystallographica Section E. IUCr.[Link]

• Fluorescence Behavior of Bis(cyanostyryl)pyrrole Derivatives Depending on the Substituent Position of Cyano Groups in Solution and in Solid State - ACS Omega. ACS Publications.[Link]

• Crystal structure of (4-cyano-pyridine-κN){5,10,15,20-tetrakis[4-(benzoyloxy)phenyl]porphyrinato-κ(4) N}zinc-4-cyano-pyridine (1/1) - Acta Crystallographica Section E. PubMed Central (NIH). [Link]

Sources

• 1. 1864060-99-0|5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. journals.iucr.org [journals.iucr.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Crystal structure of (4-cyano-pyridine-κN){5,10,15,20-tetrakis[4-(benzoyloxy)phenyl]porphyrinato-κ(4) N}zinc-4-cyano-pyridine (1/1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis and Functionalization of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid Derivatives

Introduction & Strategic Rationale

Pyrrole-3-carboxylic acid derivatives are ubiquitous structural motifs in medicinal chemistry, serving as the core scaffold for numerous biologically active agents, including blockbuster cholesterol-lowering drugs, CB1 inverse agonists, and broad-spectrum antimicrobials [1]. The introduction of a cyano group at the 5-position, coupled with a methyl group at the 2-position, creates a highly tunable push-pull electronic system. The electron-donating methyl group enhances the nucleophilicity of the pyrrole nitrogen, while the electron-withdrawing cyano group lowers the HOMO of the ring, increasing metabolic stability and providing a strong hydrogen-bond acceptor for target-protein interactions.

While continuous flow methods have been developed for the rapid assembly of general pyrrole-3-carboxylic acids via Hantzsch-type reactions [1], site-selective cyanation requires distinct, highly controlled strategies. Modern approaches often utilize transition-metal catalysis (e.g., Rhodium-catalyzed C-H cyanation) [3] or highly reactive reagents like chlorosulfonyl isocyanate (CSI) [2]. However, for scalable, bench-top synthesis in drug development, a robust three-step functionalization starting from the readily available ethyl 2-methyl-1H-pyrrole-3-carboxylate offers superior safety, cost-efficiency, and yield without the risk of heavy-metal contamination.

Mechanistic Pathway & Workflow Design

The synthesis relies on a sequence of highly regioselective transformations designed to leverage the intrinsic electronic properties of the pyrrole ring:

• Electrophilic Aromatic Substitution (Vilsmeier-Haack): The 2-methyl and 3-ester groups synergistically direct electrophilic attack exclusively to the 5-position.

• Oxime Dehydration: To avoid highly toxic cyanide salts, the formyl group is converted to an oxime, which is subsequently dehydrated to a nitrile.

• Selective Saponification: Mild basic conditions are employed to hydrolyze the ester without hydrating the sensitive nitrile group into an amide.

Synthetic workflow for 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid from an ester precursor.

Quantitative Data Summary

The table below summarizes the optimized reaction parameters, isolated yields, and purification strategies for the three-step synthetic sequence.

Step	Chemical Transformation	Reagents & Catalyst	Time / Temp	Isolated Yield (%)	Primary Purification Method
1	Formylation	POCl₃, DMF	2 h / 0 °C to RT	85 – 90	Aqueous precipitation & filtration
2	Cyanation (via Oxime)	NH₂OH·HCl, Pyridine; Ac₂O	4 h / 100 °C	75 – 82	Silica gel chromatography
3	Selective Saponification	LiOH·H₂O, THF/H₂O (3:1)	12 h / 25 °C	88 – 95	Acidification (pH 2) & filtration

Detailed Experimental Protocols

Protocol 1: Regioselective Vilsmeier-Haack Formylation

Mechanistic Causality: Phosphorus oxychloride (POCl₃) reacts with dimethylformamide (DMF) to generate the highly electrophilic chloromethyleneiminium ion (Vilsmeier reagent). The electron-rich nature of the pyrrole, combined with the directing effects of the 2-methyl group, ensures exclusive attack at the 5-position.

Step-by-Step Procedure:

• Charge a flame-dried, argon-purged round-bottom flask with anhydrous DMF (5.0 equiv) and cool to 0 °C using an ice bath.

• Add POCl₃ (1.2 equiv) dropwise over 15 minutes. Stir the resulting Vilsmeier complex for 30 minutes at 0 °C.

• Dissolve ethyl 2-methyl-1H-pyrrole-3-carboxylate (1.0 equiv) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Remove the ice bath and allow the reaction to warm to room temperature (RT), stirring for 2 hours.

• Quench the reaction by pouring it slowly into a vigorously stirred saturated aqueous sodium acetate solution at 0 °C.

• Stir for an additional 1 hour to fully hydrolyze the iminium intermediate.

• Filter the resulting precipitate, wash with cold distilled water, and dry under vacuum to afford ethyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate.

Self-Validation Checkpoint: The reaction mixture will transition from pale yellow to a deep orange/red upon formation of the iminium intermediate. Successful hydrolysis during the quench is confirmed by the immediate precipitation of a pale-yellow solid.

Protocol 2: Oxime Formation and Dehydration to Nitrile

Mechanistic Causality: Direct cyanation using metal cyanides is hazardous and often requires harsh conditions. Here, hydroxylamine hydrochloride condenses with the aldehyde to form an oxime. Subsequent reflux in acetic anhydride serves a dual purpose: it acetylates the oxime hydroxyl group (creating a superior leaving group) and acts as a dehydrating solvent to drive the elimination of acetic acid, yielding the nitrile [2].

Step-by-Step Procedure:

• Suspend ethyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate (1.0 equiv) and hydroxylamine hydrochloride (1.5 equiv) in pyridine (3 mL/mmol).

• Stir at RT for 2 hours until TLC confirms complete consumption of the aldehyde.

• Evaporate the pyridine under reduced pressure. Co-evaporate with toluene twice to remove residual pyridine.

• Dissolve the crude oxime in acetic anhydride (5.0 equiv) and heat to 100 °C for 4 hours.

• Cool the mixture to RT and pour it into crushed ice to hydrolyze the excess acetic anhydride.

• Extract the aqueous layer with ethyl acetate (3 × 20 mL). Wash the combined organic layers with saturated NaHCO₃ and brine, then dry over anhydrous Na₂SO₄.

• Concentrate and purify via flash column chromatography (Hexane/EtOAc, 4:1) to yield ethyl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate.

Self-Validation Checkpoint: TLC monitoring (Hexane/EtOAc 3:1) will show a distinct polarity shift. The intermediate oxime is highly polar (low Rf), whereas the final nitrile product is significantly less polar (higher Rf), allowing unambiguous tracking of the dehydration progress.

Protocol 3: Selective Ester Saponification

Mechanistic Causality: The cyano group is susceptible to hydration to an amide under harsh basic conditions. Lithium hydroxide (LiOH) in a biphasic THF/water system provides mild, controlled hydroxide delivery. The lithium cation coordinates with the ester carbonyl oxygen, activating it for nucleophilic attack while leaving the nitrile intact.

Step-by-Step Procedure:

• Dissolve ethyl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate (1.0 equiv) in a 3:1 mixture of THF and H₂O (4 mL/mmol).

• Add LiOH·H₂O (3.0 equiv) in one portion.

• Stir the biphasic mixture vigorously at RT for 12 hours.

• Remove the THF under reduced pressure (do not heat above 30 °C to protect the nitrile).

• Dilute the remaining aqueous phase with water and wash once with diethyl ether to remove unreacted starting material.

• Cool the aqueous layer to 0 °C and carefully acidify to pH 2 using 1M HCl.

• Collect the precipitated product by vacuum filtration, wash with cold water, and dry overnight under high vacuum to afford pure 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

Self-Validation Checkpoint: The successful cleavage and phase transfer of the product is validated during the acidification step (Step 6). The sudden, voluminous precipitation of a white/off-white solid at exactly pH 2-3 confirms the protonation of the free carboxylic acid.

References

• One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Pyrrole chemistry. XXIII. The cyanation of substituted pyrroles with chlorosulfonyl isocyanate (CSI). New syntheses of pyrrole-3-carbonitriles Source: Canadian Journal of Chemistry (Canadian Science Publishing) URL:[Link]

• Rhodium catalyzed C2-selective cyanation of indoles and pyrroles Source: National Institutes of Health (NIH) / PubMed URL:[Link]

derivatization of the carboxylic acid group of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid

Chemical Context & Mechanistic Causality

The pyrrole ring is a privileged pharmacophore widely utilized in kinase inhibitors and receptor modulators. Derivatization of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid presents a unique set of stereoelectronic challenges and opportunities that dictate the choice of synthetic methodology.

Stereoelectronic Considerations

• The 5-Cyano Group (Electronic Effect): The strongly electron-withdrawing nature of the -CN group at the C5 position significantly lowers the electron density of the pyrrole ring. This deactivates the ring towards unwanted electrophilic side reactions and lowers the pKa of the N1-proton. Because the pyrrole nitrogen is rendered poorly nucleophilic, N-protection (e.g., via Boc or SEM groups) is typically unnecessary during standard, mild coupling conditions, allowing for direct derivatization of the free acid1[1].

• The 2-Methyl Group (Steric Effect): The presence of a methyl group adjacent to the C3-carboxylic acid introduces moderate steric hindrance. Standard carbodiimide couplings (e.g., EDC or DCC alone) often suffer from slow kinetics here, leading to the formation of unreactive N-acylurea byproducts via O-to-N acyl migration.

Causality Behind Reagent Selection

• Amidation (HATU/DIPEA): To overcome the steric bulk of the 2-methyl group, HATU is the reagent of choice. HATU rapidly converts the carboxylic acid into a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The pyridine nitrogen of the HOAt leaving group provides a neighboring-group effect, hydrogen-bonding with the incoming amine and accelerating nucleophilic attack even at sterically congested centers2[2].

• Esterification (Steglich Conditions): Traditional Fischer esterification requires harsh acidic conditions and heat, which risks hydrolyzing the sensitive 5-cyano group into a primary amide. The Steglich esterification circumvents this by using EDC and catalytic DMAP at room temperature. DMAP acts as a superior nucleophilic catalyst, intercepting the transient O-acylisourea to form an ultra-reactive acylpyridinium intermediate that is rapidly trapped by the alcohol3[3].

Mechanistic Pathways

Mechanistic pathways for the amidation and esterification of the pyrrole-3-carboxylic acid core.

Self-Validating Experimental Protocols

Protocol A: HATU-Mediated Amidation

This protocol is optimized for coupling primary or secondary amines while suppressing epimerization and overcoming the C2-methyl steric bulk.

Reagents:

• 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid (1.0 equiv, MW: 150.14)

• Amine (1.2 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous DMF (0.1 M relative to substrate)

Step-by-Step Methodology:

• Activation: Dissolve the pyrrole-3-carboxylic acid in anhydrous DMF under an inert N₂ atmosphere. Add DIPEA (3.0 equiv) and stir for 5 minutes at room temperature to ensure complete deprotonation.

• Ester Formation: Add HATU (1.2 equiv) in one portion. The solution typically turns a deep yellow/orange as the HOAt active ester forms. Stir for 15 minutes.

  • Self-Validation Check: An aliquot analyzed by LC-MS should show complete consumption of the starting material (m/z 149 [M-H]⁻) and the appearance of the activated intermediate.

• Coupling: Add the amine (1.2 equiv) dropwise. Stir at room temperature for 2–12 hours depending on the steric hindrance of the amine.

• Workup: Quench the reaction by diluting with Ethyl Acetate (EtOAc) and washing with saturated aqueous NaHCO₃.

  • Pro-Tip for DMF Removal: Wash the organic layer with a 5% aqueous LiCl solution (3 × 10 mL). LiCl highly selectively partitions DMF into the aqueous phase, self-validating the purity of the organic layer prior to evaporation.

• Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc) if necessary.

Protocol B: Steglich Esterification

This protocol utilizes mild conditions to prevent the hydrolysis of the C5-nitrile group, which is a known risk in acid-catalyzed esterifications 4[4].

Reagents:

• 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid (1.0 equiv)

• Target Alcohol (1.5 equiv)

• EDC·HCl (1.2 equiv)

• DMAP (0.2 equiv)

• Anhydrous Dichloromethane (DCM) (0.2 M)

Step-by-Step Methodology:

• Initialization: Suspend the pyrrole-3-carboxylic acid and the target alcohol in anhydrous DCM under N₂. Cool the mixture to 0 °C using an ice bath. Causality: Cooling prevents the premature O-to-N acyl migration of the intermediate.

• Catalysis & Activation: Add DMAP (0.2 equiv) followed by EDC·HCl (1.2 equiv).

• Propagation: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Self-Validation Check: Monitor via TLC (UV 254 nm). The product ester will elute significantly higher (less polar) than the baseline-retained carboxylic acid.

• Workup: Dilute the reaction with additional DCM. Wash the organic layer sequentially with 1M HCl (to protonate and remove DMAP and urea byproducts), saturated aqueous NaHCO₃ (to remove unreacted acid), and brine.

  • Self-Validation Check: The 1M HCl wash provides a visual validation; the removal of DMAP and basic byproducts often clarifies the organic layer, ensuring a high-purity crude product.

• Isolation: Dry over MgSO₄, filter, and concentrate in vacuo.

Quantitative Data Summary

Derivatization Type	Reagent System	Stoichiometry (Acid:Nu:Coupling:Base)	Temp / Time	In-Process Control (IPC)	Expected Yield Range
Amidation	HATU / DIPEA	1.0 : 1.2 : 1.2 : 3.0	RT / 2–12 h	LC-MS (UV 254 nm)	75% – 90%
Esterification	EDC / DMAP	1.0 : 1.5 : 1.2 : 0.2	0 °C to RT / 12 h	TLC (UV 254 nm)	65% – 85%
Amidation (Alt)	CDI / CO₂ (cat)	1.0 : 1.2 : 1.4 : N/A	RT / 16 h	HPLC (UV 254 nm)	70% – 85%

(Note: CDI-mediated amidation is a viable alternative for scale-up where HATU cost is prohibitive, as demonstrated in continuous flow and process chemistry literature5[5])

References

• Practical Considerations for the Formation of Acyl Imidazolides from Carboxylic Acids and N,N′-Carbonyldiimidazole: The Role of Acid Catalysis Source: Organic Process Research & Development, ACS Publications URL
• Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors Source: NIH / ACS Publications URL
• One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters Source: PMC / Organic Letters, ACS Publications URL
• Discovery, Characterization, and Optimization of a Novel Positive Allosteric Modulator-Antagonist of the D3 Dopamine Receptor Source: Journal of Medicinal Chemistry, ACS Publications URL
• Synthesis of mono-nitroxides and of bis-nitroxides with varying electronic through-bond communication Source: RSC Publishing URL

Sources

• 1. Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of mono-nitroxides and of bis-nitroxides with varying electronic through-bond communication - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01863B [pubs.rsc.org]
• 4. One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary & Pharmacological Relevance

The pursuit of novel, patentable chemical space in drug discovery relies heavily on the strategic utilization of privileged building blocks. 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1864060-99-0) is a highly functionalized, low-molecular-weight heterocycle that serves as an exceptional starting point for fragment-based drug discovery (FBDD) and high-throughput library generation.

Pyrrole-3-carboxamides—the primary derivatives of this building block—have demonstrated profound utility across multiple therapeutic areas, most notably as potent kinase inhibitors (e.g., JAK2, EZH2, CSF1R)[1][2], antimalarial agents targeting dihydroorotate dehydrogenase (DHODH)[3], and anti-inflammatory compounds modulating COX-2[4].

Mechanistic Causality of the Scaffold

The structural features of this specific building block are not arbitrary; they provide distinct physicochemical and target-binding advantages:

• C5-Cyano Group: Acts as a strong electron-withdrawing group (EWG). This lowers the highest occupied molecular orbital (HOMO) of the pyrrole ring, shielding the typically electron-rich heterocycle from oxidative metabolism (e.g., CYP450-mediated degradation). Furthermore, the linear cyano group frequently acts as a highly directional hydrogen-bond acceptor in the hinge region of kinases[2].

• C2-Methyl Group: Provides critical steric bulk adjacent to the C3-carboxylic acid. Upon conversion to a carboxamide, this steric clash restricts the rotation of the amide bond (the ortho-effect), locking the molecule into a specific bioactive conformation that minimizes entropic penalty upon target binding[1].

• C3-Carboxylic Acid: Serves as the primary synthetic handle for divergent library synthesis via amide coupling, allowing rapid exploration of the solvent-exposed regions of target proteins.

Quantitative Data & Physicochemical Profiling

To evaluate its suitability as a starting material for lead generation, the intrinsic properties of the scaffold must be analyzed against the "Rule of 3" for fragment libraries.

Table 1: Physicochemical Properties & Medicinal Chemistry Rationale

Property	Value	Medicinal Chemistry Rationale
Molecular Weight	150.14 g/mol	Highly efficient for fragment screening; allows massive structural elaboration without exceeding the Lipinski limit of 500 Da.
TPSA (Calculated)	76.88 Ų	Optimal for oral bioavailability. The combination of the pyrrole NH, cyano N, and acid oxygens provides multiple interaction vectors.
LogP (Predicted)	~1.2	Excellent lipophilicity profile. Ensures the fragment is soluble in aqueous assays while retaining enough hydrophobicity for passive membrane permeability.
H-Bond Donors	2 (NH, OH)	Facilitates critical donor interactions, particularly the pyrrole NH which often binds to kinase hinge backbone carbonyls.
H-Bond Acceptors	4 (N, O, O, N)	The cyano nitrogen and carbonyl oxygen offer distinct, spatially separated acceptor vectors for target engagement.

Biological Pathway & Binding Logic

When elaborated into a carboxamide, this scaffold frequently acts as a competitive inhibitor at the ATP-binding site of kinases. The diagram below illustrates the logical flow of target engagement and downstream signaling attenuation.

Fig 1: Mechanism of action for pyrrole-3-carboxamide kinase inhibitors.

Experimental Protocols: Self-Validating Systems

To translate this building block into screenable hits, a robust amide coupling protocol is required. Because the C3-carboxylic acid is sterically hindered by the adjacent C2-methyl group, standard coupling reagents (like EDC/HOBt) often result in poor yields and prolonged reaction times.

The following protocol utilizes HATU , which generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester capable of overcoming the steric barrier.

Protocol A: High-Efficiency Amide Coupling (Hit Generation)

Objective: Convert 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid into a diverse library of 3-carboxamides.

Reagents:

• 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (1.0 eq, 0.5 mmol)

• Primary or secondary amine (1.2 eq, 0.6 mmol)

• HATU (1.2 eq, 0.6 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 1.5 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology:

• Activation: Dissolve the pyrrole-3-carboxylic acid (75 mg, 0.5 mmol) in 5.0 mL of anhydrous DMF under a nitrogen atmosphere. Add HATU (228 mg, 0.6 mmol).

  • Causality: HATU is specifically chosen over EDC because the electron-withdrawing cyano group and the steric bulk of the C2-methyl group reduce the nucleophilicity and accessibility of the carboxylate. HATU forms a highly reactive O-At ester that forces the reaction forward.

• Base Addition: Add DIPEA (260 µL, 1.5 mmol) dropwise to the mixture. Stir at room temperature for 15 minutes.

  • Causality: DIPEA is a non-nucleophilic base. It deprotonates the carboxylic acid to facilitate active ester formation without competing with the amine reactant for the electrophilic center. The 15-minute pre-activation ensures complete conversion to the HOAt ester.

• Amine Introduction: Add the desired amine (0.6 mmol) to the activated mixture. Stir at room temperature for 2–4 hours.

• Self-Validation (In-Process Control): At t = 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile/Water (1:1), and analyze via LC-MS.

  • Logic: The reaction is deemed complete when the mass of the starting material (m/z[M-H]- 149) is depleted and the product mass is dominant. If unreacted acid remains, the steric hindrance of the specific amine is too high, requiring gentle heating (40°C) for an additional 2 hours.

• Workup & Purification: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: In Vitro Kinase Inhibition Validation

Once the carboxamide library is synthesized, it must be validated. This protocol outlines a generic TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) assay for kinase activity.

Step-by-Step Methodology:

• Preparation: Prepare a 3-fold serial dilution of the synthesized pyrrole-3-carboxamides in 100% DMSO (ranging from 10 mM to 0.5 µM).

• Assay Assembly: In a 384-well plate, combine 2 µL of the compound (or DMSO control) with 4 µL of the target kinase (e.g., JAK2) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Causality: The pre-incubation of the compound with the kinase (15 mins) allows the cyano-pyrrole scaffold to establish equilibrium binding within the ATP pocket before the reaction is initiated.

• Initiation: Add 4 µL of a substrate/ATP mix. The ATP concentration should be set at the Km​ of the specific kinase to ensure the assay is sensitive to competitive inhibitors.

• Detection & Validation: After 60 minutes, add 10 µL of TR-FRET detection buffer containing an EDTA quench (to stop the Mg²⁺-dependent reaction) and a Europium-labeled anti-phospho antibody. Read the plate on a microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate IC₅₀ values using a 4-parameter logistic curve fit.

Hit-to-Lead Workflow

Fig 2: Standard Medicinal Chemistry workflow utilizing the cyano-pyrrole scaffold.

Conclusion

The 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid scaffold is a highly versatile and structurally optimized building block for medicinal chemistry. By leveraging the electron-withdrawing properties of the cyano group for metabolic stability and the steric influence of the methyl group for conformational locking, researchers can rapidly generate high-quality hit compounds. Adhering to the optimized HATU-coupling protocols ensures that the inherent steric hindrance of the scaffold is efficiently overcome, maximizing library yield and purity.

References

• Title: Pyrrole-3-carboxamides as potent and selective JAK2 inhibitors Source: Bioorganic & Medicinal Chemistry (via PubMed / NIH) URL: [1]

• Title: Potent Antimalarials with Development Potential Identified by Structure-Guided Computational Optimization of a Pyrrole-Based Dihydroorotate Dehydrogenase Inhibitor Series Source: Journal of Medicinal Chemistry (ACS Publications) URL: [3]

• Title: Synthesis of Pyrroles and Condensed Pyrroles as Anti-Inflammatory Agents with Multiple Activities and Their Molecular Docking Study Source: Scientific Research Publishing (SCIRP) URL: [4]

• Title: Fluorine-18-labeled PET radiotracers for imaging the macrophage colony-stimulating factor 1 receptor (CSF1R) Source: EJNMMI Research (via PMC / NIH) URL: [2]

Sources

• 1. Pyrrole-3-carboxamides as potent and selective JAK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorine-18-labeled PET radiotracers for imaging the macrophage colony-stimulating factor 1 receptor (CSF1R) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scirp.org [scirp.org]

High-Resolution Analytical Strategies for the Quantification of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid

Target Audience: Analytical Chemists, Bioanalytical Scientists, and Pharmaceutical Drug Development Professionals.

As a Senior Application Scientist, I approach the quantification of highly functionalized heterocycles not merely as a procedural task, but as a system of chemical interactions. 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1864060-99-0)[1] is a critical intermediate building block often utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), such as potassium-competitive acid blockers and targeted kinase inhibitors.

Developing a robust quantitative method for this compound requires a deep understanding of its physicochemical properties to overcome inherent chromatographic challenges. This guide provides an authoritative, self-validating framework for both bulk purity assay via HPLC-UV and trace-level quantification via UHPLC-MS/MS.

Physicochemical Profiling & Analytical Rationale

To design a method that works reliably, we must first analyze the causality behind the molecule's behavior in solution:

• Ionizable Carboxylic Acid (pKa ~3.5–4.5): At a neutral pH, the carboxylic acid group deprotonates, rendering the molecule highly polar. This leads to poor retention and peak splitting on standard reversed-phase (RP) columns. Causality: We must utilize an acidic mobile phase (pH < 3.0) to suppress ionization, keeping the molecule in its neutral, protonated state to ensure strong hydrophobic interactions with the C18 stationary phase [4].

• Conjugated Pyrrole Core: The aromatic pyrrole ring, extended by the cyano and carboxylic acid groups, provides strong ultraviolet (UV) absorbance. Causality: This makes UV detection at 254 nm highly sensitive for bulk assay and purity analysis.

• Electronegative Substituents: The electron-withdrawing cyano group (-CN) at position 5 enhances the acidity of the carboxylic acid. Causality: This structural feature makes the molecule exceptionally amenable to Negative Electrospray Ionization (ESI-) in mass spectrometry, yielding a robust deprotonated precursor ion [M−H]− at m/z 149.

Fig 1. End-to-end analytical workflow for quantification and validation.

Protocol A: HPLC-UV for Bulk Assay and Purity

This protocol is designed for the routine release testing of the intermediate. To ensure trustworthiness, this protocol operates as a self-validating system . Every analytical batch must begin with a System Suitability Test (SST) injection sequence. If the SST fails predefined acceptance criteria, the run is automatically aborted, preventing the generation of compromised data.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Low-silanol C18 or Polar-embedded C18 (e.g., 150 x 4.6 mm, 3 µm)	Prevents secondary interactions with the pyrrole nitrogen, eliminating peak tailing [4].
Mobile Phase A	0.1% Formic Acid (FA) in LC-MS grade Water	Maintains pH ~2.7 to keep the carboxylic acid fully protonated.
Mobile Phase B	0.1% Formic Acid (FA) in Acetonitrile	Provides necessary elution strength.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temp	35 °C	Reduces mobile phase viscosity and improves mass transfer.
Detection	UV at 254 nm	Maximum absorbance for the conjugated pyrrole system.

Step-by-Step Execution & Self-Validation

• Standard Preparation: Accurately weigh 10.0 mg of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid reference standard. Dissolve in 10 mL of Diluent (Water:Acetonitrile 50:50 v/v) to create a 1.0 mg/mL stock. Sonicate for 5 minutes.

• Working Standard: Dilute the stock to a working concentration of 100 µg/mL.

• System Suitability Testing (SST): Inject the working standard six times consecutively.

  • Self-Validation Gate: The system is only deemed "Pass" if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0%, the USP Tailing Factor is ≤ 1.5, and the theoretical plates are ≥ 5000.

• Sample Analysis: Inject unknown samples in duplicate, bracketing with the working standard every 10 injections to monitor instrument drift.

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
8.0	40	60
10.0	10	90
12.0	10	90
12.1	95	5
15.0	95	5 (Re-equilibration)

Protocol B: UHPLC-ESI-MS/MS for Trace Quantification

When quantifying this compound as an impurity in a final API or as a metabolite in biological matrices, UV detection lacks the requisite sensitivity. We must pivot to tandem mass spectrometry (LC-MS/MS).

Mechanistic Mass Spectrometry Logic

In negative ESI, the molecule readily loses a proton to form [M−H]− at m/z 149. Upon entering the collision cell, Collision-Induced Dissociation (CID) drives a highly specific fragmentation pathway. The most thermodynamically favorable event is the neutral loss of carbon dioxide ( CO2​ , 44 Da) from the carboxylic acid, yielding a stable product ion at m/z 105. A secondary fragmentation involves the loss of hydrogen cyanide ( HCN , 27 Da) from the cyano group, yielding m/z 78.

Fig 2. Proposed CID fragmentation logic for 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

MS/MS Parameters & Protocol

Transition Type	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (CE)	Dwell Time
Quantifier	149.0	105.0	-15 V	50 ms
Qualifier	149.0	78.0	-25 V	50 ms

Step-by-Step Execution:

• Matrix Preparation: If analyzing biological matrices (e.g., plasma), perform a protein precipitation using 3 volumes of cold acetonitrile containing an isotopically labeled internal standard (IS). Centrifuge at 14,000 x g for 10 minutes.

• Chromatography: Use a sub-2 µm UHPLC C18 column (e.g., 50 x 2.1 mm, 1.7 µm) at a flow rate of 0.4 mL/min.

• MS Source Optimization: Set the capillary voltage to 2.5 kV (negative mode), desolvation temperature to 400 °C, and desolvation gas flow to 800 L/hr.

• Data Acquisition: Monitor the Multiple Reaction Monitoring (MRM) transitions. The ratio of the Quantifier to Qualifier ion must remain within ± 20% of the reference standard to confirm peak identity.

Regulatory Validation Framework

To ensure global regulatory compliance, the developed methods must be validated according to the latest harmonized guidelines.

• For API/Intermediate Release (Protocol A): Adhere to the ICH Q2(R2) guideline [2]. Validation must demonstrate Linearity (typically R2≥0.999 over 50% to 150% of the target concentration), Accuracy (recovery of 98-102%), and Specificity (ensuring no co-eluting process impurities interfere with the main peak).

• For Bioanalytical/Trace Analysis (Protocol B): Adhere to the ICH M10 guideline [3]. The method must establish a Lower Limit of Quantitation (LLOQ) where the signal-to-noise ratio is ≥ 5, precision is ≤ 20%, and accuracy is within ± 20% of the nominal concentration. Matrix effects must be explicitly evaluated using post-column infusion or matrix-matched calibration curves.

References

• BLD Pharm.
• European Medicines Agency (EMA) / ICH. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• European Medicines Agency (EMA) / ICH.
• SIELC Technologies.

Application Note: HPLC Method Development and Validation Protocol for 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredient (API) Intermediates / Synthetic Reaction Mixtures

Physicochemical Rationale & Chromatographic Strategy

The compound 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1864060-99-0) is a highly functionalized heterocyclic building block frequently utilized in the synthesis of advanced pharmaceutical agents. Developing a robust High-Performance Liquid Chromatography (HPLC) method for this molecule requires a deep understanding of its structural causality.

Analyte Characteristics & Causality

The molecule possesses three critical functional groups that dictate its chromatographic behavior:

• Carboxylic Acid (-COOH): Imparts weak acidity with an estimated pKa​ of 3.5–4.5.

• Pyrrole Ring: Contributes to the molecule's hydrophobicity and provides strong UV chromophoric properties due to extensive π -conjugation.

• Cyano Group (-CN): Adds significant polarity and acts as a strong electron-withdrawing group, stabilizing the pyrrole system.

Mobile Phase & pH Control

The presence of the carboxylic acid group strictly dictates the mobile phase pH. At a neutral pH, the carboxylic acid will ionize into a highly polar carboxylate anion. This ionization leads to a drastic reduction in hydrophobic interaction with the stationary phase, resulting in premature elution (near the void volume) and severe peak tailing[1].

To ensure the analyte remains in its neutral, protonated state, the aqueous mobile phase must be buffered at least 1.5 pH units below its pKa​ . The addition of 0.1% Formic Acid (v/v) yields a pH of approximately 2.7, which effectively suppresses ionization while remaining fully compatible with downstream Mass Spectrometry (LC-MS) if required[2]. Acetonitrile is selected as the organic modifier due to its lower viscosity, lower UV cutoff, and superior elution strength for pyrrole derivatives compared to methanol[3].

Stationary Phase Selection

A high-purity, end-capped C18 column (e.g., Waters XBridge C18 or Agilent Zorbax Eclipse Plus) is required. End-capping minimizes secondary interactions between the polar cyano group of the analyte and residual silanols on the silica support, which is a primary cause of peak asymmetry in heterocyclic compounds[1].

Experimental Protocol

This protocol is designed as a self-validating system . By adhering strictly to the diluent matching and system suitability requirements, the method internally verifies its own accuracy before any sample data is reported.

Reagents and Materials

• Water: HPLC or Milli-Q grade (18.2 MΩ·cm).

• Acetonitrile (ACN): HPLC/Gradient grade.

• Formic Acid (FA): LC-MS or HPLC grade (99% purity).

• Sample Diluent: Water:Acetonitrile (90:10, v/v). Causality Note: Matching the diluent to the initial gradient conditions prevents solvent-mismatch effects, such as peak splitting or fronting during injection.

Chromatographic Conditions

Table 1: Optimized HPLC Parameters

Parameter	Specification	Rationale
Column	Waters XBridge C18, 150 x 4.6 mm, 3.5 µm	High surface area and end-capping for polar acidic retention.
Mobile Phase A	0.1% Formic Acid in Water	Suppresses -COOH ionization (pH ~2.7)[2].
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Elutes the hydrophobic pyrrole core[3].
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temperature	30 °C ± 2 °C	Stabilizes retention times and reduces system backpressure.
Injection Volume	10 µL	Prevents column overloading while maintaining sensitivity.
Detection (UV/DAD)	254 nm (Reference: 360 nm)	Captures the π→π∗ transition of the conjugated pyrrole[3].

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Isocratic hold to focus the polar analyte.
2.0	95	5	Isocratic hold.
12.0	10	90	Linear gradient to elute the compound and impurities.
15.0	10	90	Column wash step to remove highly retained organics.
15.1	95	5	Return to initial conditions.
20.0	95	5	Re-equilibration (Self-validation of column readiness).

Standard and Sample Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid reference standard into a 10 mL volumetric flask. Dissolve in 2 mL of Acetonitrile (to ensure complete dissolution of the hydrophobic core), then dilute to volume with Water.

• Working Standard (0.1 mg/mL): Transfer 1.0 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with the Sample Diluent (Water:ACN, 90:10 v/v). Vortex for 30 seconds.

• Filtration: Filter all final solutions through a 0.22 µm PTFE syringe filter prior to injection to protect the column frit.

System Suitability & Self-Validation

To ensure the integrity of the analytical run, the system must validate itself against predefined chromatographic criteria before unknown samples are analyzed. Inject the Working Standard (0.1 mg/mL) in six replicates. The run is only considered valid if all parameters in Table 3 are met.

Table 3: System Suitability Acceptance Criteria

Parameter	Acceptance Criteria	Implication if Failed
Retention Time ( Rt​ )	~7.5 ± 0.5 min	Indicates mobile phase preparation error or pump leak.
Peak Tailing Factor ( Tf​ )	≤ 1.5	Indicates secondary silanol interactions or degraded column[1].
Theoretical Plates ( N )	≥ 5,000	Indicates loss of column efficiency or void volume issues.
Area % RSD (n=6)	≤ 2.0%	Indicates autosampler precision failure or incomplete integration.

Method Development Workflow

The logical progression of this method development is visualized below, demonstrating the causal link between analyte properties and chromatographic parameters.

Workflow for HPLC method development of acidic pyrrole derivatives.

References

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. Available at:[Link][2]

• Column Characterization and Selection Systems in Reversed-Phase High-Performance Liquid Chromatography. Chemical Reviews - ACS Publications. Available at:[Link][1]

• 2-(2-(Benzylamino)-2-Oxoethyl)-1-Methyl-1H-Pyrrole-3-Carboxylic Acid. MDPI Molbank. Available at: [Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic Acid Derivatives by Gas Chromatography-Mass Spectrometry

Abstract

This application note provides a comprehensive guide to the analysis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid and its derivatives using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the inherent polarity and low volatility of these carboxylic acid compounds, direct GC-MS analysis is challenging. This document outlines detailed protocols for two effective derivatization techniques—silylation and esterification—to enhance analyte volatility and thermal stability. Optimized GC-MS parameters, expected fragmentation patterns, and troubleshooting guidance are provided to ensure reliable and reproducible quantification in complex matrices, supporting drug discovery and development programs.

Introduction: The Significance of Pyrrole-Carboxylic Acid Derivatives

5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid and its analogues represent a class of heterocyclic compounds of significant interest in pharmaceutical research. The pyrrole scaffold is a common motif in a wide array of biologically active molecules and approved drugs. The presence of the carboxylic acid, cyano, and methyl functional groups provides a versatile platform for synthetic modifications, leading to the development of novel therapeutic agents.

Accurate and sensitive analytical methods are paramount for the characterization and quantification of these compounds in various stages of drug development, including pharmacokinetic studies, metabolite identification, and quality control of active pharmaceutical ingredients (APIs). Gas Chromatography-Mass Spectrometry (GC-MS) offers high chromatographic resolution and mass selectivity, making it a powerful tool for this purpose.[1][2][3] However, the polar nature of the carboxylic acid group necessitates a derivatization step to increase volatility and thermal stability, rendering the analytes amenable to GC-MS analysis.[4]

This guide provides a detailed methodology, grounded in established principles of analytical chemistry, to empower researchers to develop robust and reliable GC-MS assays for this important class of molecules.

The Imperative of Derivatization

Direct injection of non-volatile and polar compounds like carboxylic acids into a GC-MS system leads to poor chromatographic peak shape, low sensitivity, and potential thermal degradation in the injector and column.[5] Derivatization is a chemical modification process that converts these problematic functional groups into less polar and more volatile analogues.[6][7] For carboxylic acids, the two most common and effective derivatization strategies are silylation and esterification.[8][9]

• Silylation: This process replaces the active hydrogen of the carboxylic acid group with a trimethylsilyl (TMS) or tert-butyldimethylsilyl (t-BDMS) group.[6] Silyl derivatives are generally more volatile and thermally stable.[6] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are powerful silylating agents widely used for this purpose.[10][11][12]

• Esterification: This reaction converts the carboxylic acid into an ester, typically a methyl or ethyl ester.[5][13] This is often achieved by reaction with an alcohol in the presence of an acidic catalyst.[13][14] Esterification effectively masks the polar carboxylic acid group, significantly increasing volatility.

The choice between silylation and esterification depends on the specific analyte, the sample matrix, and the desired analytical outcome. Silylation is often faster and uses milder conditions, while esterification can sometimes yield more stable derivatives.

Experimental Protocols

This section details the step-by-step protocols for the derivatization of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid derivatives. It is crucial to work in a dry environment, as moisture can deactivate the derivatizing reagents, particularly silylating agents.[6]

Sample Preparation (General)

Prior to derivatization, it is often necessary to extract the analyte from its matrix (e.g., plasma, tissue homogenate) and concentrate it. A generic liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocol should be developed and validated for the specific sample type. The final step of sample preparation should yield a dry residue of the analyte.

Protocol 1: Silylation using BSTFA with 1% TMCS

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst is a robust reagent for the derivatization of carboxylic acids.[10][12]

Materials:

• Dried sample containing the analyte

• BSTFA + 1% TMCS

• Pyridine (or other suitable aprotic solvent like acetonitrile)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

Procedure:

• Place the dried sample (typically 0.1-1 mg) into a reaction vial.

• Add 100 µL of pyridine to dissolve the sample.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• Cap the vial tightly and vortex for 1 minute.

• Incubate the reaction mixture at 70°C for 60 minutes.[10]

• Cool the vial to room temperature.

• The sample is now ready for GC-MS analysis. Transfer to a GC vial if necessary.

Figure 1: Silylation workflow for GC-MS analysis.

Protocol 2: Esterification to Methyl Ester using Methanolic HCl

Acid-catalyzed esterification with methanolic HCl is a classic and effective method for converting carboxylic acids to their methyl esters.[13]

Materials:

• Dried sample containing the analyte

• 5% Anhydrous Methanolic HCl (prepared by bubbling dry HCl gas into anhydrous methanol or by the careful addition of acetyl chloride to cold, anhydrous methanol)

• Hexane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

Procedure:

• Place the dried sample into a reaction vial.

• Add 500 µL of 5% methanolic HCl.

• Cap the vial tightly and heat at 60°C for 2 hours.

• Cool the reaction mixture to room temperature.

• Add 500 µL of water and 500 µL of hexane.

• Vortex vigorously for 1 minute to extract the methyl ester into the hexane layer.

• Carefully transfer the upper hexane layer to a clean vial.

• Wash the hexane extract with 200 µL of saturated sodium bicarbonate solution to neutralize any remaining acid.

• Transfer the hexane layer to a new vial containing a small amount of anhydrous sodium sulfate to remove residual water.

• The sample is now ready for GC-MS analysis.

GC-MS Instrumental Parameters

The following parameters are a recommended starting point and should be optimized for your specific instrument and application.[9]

Parameter	Recommended Setting	Justification
Gas Chromatograph (GC)
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent)	A non-polar to mid-polar column provides good separation for a wide range of derivatized compounds.
Injection Volume	1 µL	A standard injection volume for capillary columns.
Injector Temperature	280°C	Ensures rapid volatilization of the derivatized analyte without thermal degradation.
Injection Mode	Splitless (with a splitless time of 1 min)	Maximizes the transfer of the analyte to the column, which is ideal for trace analysis.
Carrier Gas	Helium at a constant flow of 1.2 mL/min	An inert carrier gas that provides good chromatographic efficiency.
Oven Program	Initial temp 100°C, hold for 2 min, ramp at 15°C/min to 300°C, hold for 5 min	This temperature program allows for the separation of the derivatized analyte from solvent and potential byproducts.
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV	EI is a robust ionization technique that produces reproducible fragmentation patterns, which are useful for structural elucidation and library matching.[15]
Ion Source Temperature	230°C	Maintains the integrity of the ions and prevents contamination.
Quadrupole Temperature	150°C	Ensures stable mass filtering.
Transfer Line Temperature	280°C	Prevents condensation of the analyte as it transfers from the GC to the MS.
Acquisition Mode	Full Scan (m/z 50-500) for qualitative analysis and method development. Selected Ion Monitoring (SIM) for quantitative analysis.	Full scan mode provides a complete mass spectrum, while SIM mode offers higher sensitivity and selectivity for target analytes.

Expected Results and Discussion

Chromatographic Performance

A successful derivatization and GC-MS analysis will yield a sharp, symmetrical chromatographic peak for the derivatized analyte. The retention time will be significantly shorter than what would be observed for the underivatized compound, if it were to elute at all.

Mass Spectral Fragmentation

Electron ionization of the derivatized 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid will produce a characteristic fragmentation pattern. The molecular ion (M+) should be observable, and its mass will confirm the success of the derivatization.

For the TMS derivative:

• The molecular ion will be at m/z corresponding to the molecular weight of the TMS ester.

• A prominent fragment will likely be observed at M-15, corresponding to the loss of a methyl group from the TMS moiety.[4]

• Other fragments may arise from the cleavage of the ester bond and fragmentation of the pyrrole ring.[15]

For the methyl ester derivative:

• The molecular ion will be at m/z corresponding to the molecular weight of the methyl ester.

• A fragment corresponding to the loss of the methoxy group (-OCH3, M-31) is expected.

• Fragmentation of the pyrrole ring and loss of the cyano group are also possible.[15][16]

Figure 2: Generalized fragmentation pathways.

Method Validation and Trustworthiness

To ensure the reliability of the analytical data, the GC-MS method should be validated according to the International Council for Harmonisation (ICH) guidelines or other relevant regulatory standards.[1][17] Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or low peak intensity	Incomplete derivatization; degradation of analyte; active sites in the GC system.	Ensure the sample is completely dry before derivatization. Use fresh derivatization reagents. Check for leaks in the GC system. Deactivate the injector liner and column. Optimize derivatization time and temperature.
Peak tailing	Active sites in the injector or column; polar contaminants.	Use a deactivated injector liner. Condition the column. Ensure complete derivatization.
Ghost peaks	Contamination from previous injections; septum bleed.	Bake out the column. Use high-quality septa. Run solvent blanks.
Variable results	Inconsistent derivatization; sample instability; instrument variability.	Use an internal standard. Ensure precise and consistent sample and reagent handling. Perform regular instrument maintenance and calibration.

Conclusion

The GC-MS methods detailed in this application note, centered on silylation and esterification derivatization, provide a robust framework for the quantitative analysis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid derivatives. By converting these polar analytes into volatile and thermally stable compounds, researchers can leverage the high sensitivity and selectivity of GC-MS for applications in drug discovery, metabolism, and quality control. Proper method development, validation, and adherence to the outlined protocols will ensure the generation of high-quality, reliable, and reproducible data.

References

• Benchchem.
• Regis Technologies.
• ScienceDirect.
• ResolveMass Laboratories Inc.
• International Journal of Pharmaceutical Research and Applications.
• SciSpace.
• AOCS.
• Macherey-Nagel.
• ACS Publications.
• Benchchem. Application Notes and Protocols for the Derivatization of Quinoline-2-Carboxylic Acid for GC-MS Analysis.
• Thermo Fisher Scientific.
• ResearchGate.
• Obrnuta faza.
• Impactfactor.
• Benchchem.
• New Food Magazine.
• ResearchGate.
• ResearchGate.
• MDPI.
• Benchchem. Confirming Pyrrole Structures: A Comparative Guide to Mass Spectrometry Analysis.
• PubMed. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry.
• Semantic Scholar. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry.
• PMC.
• IntechOpen. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• Benchchem.

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• 4. researchgate.net [researchgate.net]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]
• 6. Silylation Reagents - Regis Technologies [registech.com]
• 7. obrnutafaza.hr [obrnutafaza.hr]
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• 16. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. resolvemass.ca [resolvemass.ca]

Application Note: Advanced Utilization of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid in Materials Science &amp; Biosensor Development

Executive Summary

For researchers and drug development professionals, the design of highly sensitive, stable, and reproducible biosensors is critical for pharmacokinetic profiling, biomarker quantification, and targeted drug delivery. While standard pyrrole derivatives are ubiquitous in materials science for their conductive properties, 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CMPCA) offers a radically different chemical profile. This application note details the structural rationale, causal mechanisms, and validated protocols for utilizing CMPCA as a specialized ligand in Metal-Organic Frameworks (MOFs) and a surface-capping agent for nanoparticles.

Chemical Rationale: The "Blocked Alpha" Advantage

To understand the application of CMPCA, one must analyze its structural constraints. In standard pyrrole or pyrrole-3-carboxylic acid, the -positions (C2 and C5) are unsubstituted, making them highly susceptible to oxidative electropolymerization[1].

CMPCA fundamentally alters this behavior:

• C2 Position: Blocked by a steric methyl group.

• C5 Position: Blocked by a strongly electron-withdrawing cyano (-CN) group.

• Consequence: CMPCA cannot undergo standard oxidative polymerization.

Instead of forming conductive polymers, CMPCA acts as an exceptionally stable, discrete molecule. The carboxylic acid at C3 serves as a primary coordination or bioconjugation site, while the C5-cyano group provides a strong dipole moment and acts as a secondary Lewis base site. This makes CMPCA an ideal candidate for defect-engineering in MOFs[2] and for the surface functionalization of electrochemical biosensors[3].

Application 1: Defect-Engineered MOFs for Pharmacokinetic Biosensing

Causality & Mechanism

Metal-Organic Frameworks (MOFs) are highly porous materials used extensively in electrochemical biosensors to amplify signal transduction[2]. Incorporating CMPCA as a secondary ligand (modulator) during the synthesis of Zirconium-based MOFs (e.g., UiO-66) introduces intentional "missing-linker" defects. Because CMPCA's -positions are blocked, it survives the harsh, high-temperature solvothermal synthesis without polymerizing—a common failure mode when using standard pyrroles with transition metals. The uncoordinated cyano group protrudes into the MOF pores, tuning the local dielectric constant and acting as an adsorption site for target analytes.

Protocol: Solvothermal Synthesis of CMPCA-Modulated UiO-66

This protocol is a self-validating system designed to ensure high crystallinity and functionalization.

Step 1: Precursor Dissolution Dissolve 0.5 mmol Zirconium(IV) chloride ( ) and 0.5 mmol Terephthalic acid (BDC) in 15 mL of anhydrous N,N-Dimethylformamide (DMF). Add 0.1 mmol CMPCA as the defect modulator. Expert Insight: The addition of 1 mL glacial acetic acid is recommended to slow the coordination kinetics, ensuring larger, defect-free crystal growth.

Step 2: Solvothermal Reaction Transfer the homogenous solution to a Teflon-lined stainless steel autoclave. Heat at 120 °C for 24 hours.

Step 3: Activation and Purification Cool to room temperature. Isolate the precipitate via centrifugation (8,000 rpm, 10 min). Wash the pellet sequentially with DMF (3x) and absolute ethanol (3x) to remove unreacted monomers. Vacuum dry at 80 °C overnight.

Step 4: Self-Validation (Crucial) Before deploying the MOF on an electrode, perform FT-IR spectroscopy. The presence of a sharp, distinct peak at ~2220 cm⁻¹ (C N stretch) confirms the successful incorporation of the uncoordinated cyano group into the framework. Absence of this peak indicates failure in modulator incorporation.

Caption: Logical workflow for the synthesis of CMPCA-modulated UiO-66 MOFs for enhanced electrochemical sensing.

Application 2: Covalent Capping of Gold Nanoparticles (AuNPs)

Causality & Mechanism

Gold nanoparticles are widely used in drug development assays and diagnostic biosensors[1]. Capping AuNPs with CMPCA provides a highly polar, anti-fouling surface. However, the carboxylic acid at the C3 position of CMPCA is sterically hindered by the adjacent C2-methyl group. Standard aqueous EDC coupling is highly inefficient here. The addition of N-hydroxysuccinimide (NHS) is strictly required to form a less sterically demanding, stable O-acylisourea intermediate, preventing rapid hydrolysis and ensuring high-yield amide bond formation.

Protocol: EDC/NHS Capping of Amine-Modified AuNPs

Step 1: Carboxyl Activation (Overcoming Steric Hindrance) Dissolve 5 mM CMPCA in 1 mL of MES buffer (pH 5.5). Add 10 mM EDC·HCl and 15 mM NHS. React for exactly 30 minutes at room temperature under continuous stirring. Self-Validation: Perform a rapid Thin Layer Chromatography (TLC) check. The disappearance of the starting material spot and the appearance of a new spot corresponding to the NHS-ester confirms activation. Do not proceed if activation is incomplete.

Step 2: Bioconjugation Add the activated CMPCA solution to 5 mL of a 10 nM solution of Amine-PEG-AuNPs in PBS (pH 7.4). Stir overnight at 4 °C to allow complete amide bond formation.

Step 3: Purification Centrifuge the colloidal suspension at 12,000 rpm for 15 minutes. Discard the supernatant to remove unreacted CMPCA and EDC/NHS byproducts. Resuspend the functionalized AuNPs in fresh PBS.

Step 4: Self-Validation Measure the Zeta Potential of the suspension. A dramatic shift from a positive value (amine-terminated AuNPs) to a highly negative value confirms successful capping, driven by the strong electron-withdrawing nature of the C5-cyano group.

Caption: Experimental workflow for overcoming steric hindrance during the covalent capping of AuNPs with CMPCA.

Quantitative Data Summary

The following table summarizes the expected physicochemical shifts when utilizing CMPCA compared to standard unblocked Pyrrole-3-Carboxylic Acid (P3CA) in materials science applications. The data reflects the profound impact of the cyano group's dipole and the methyl group's steric bulk.

Material System	Surface Modifier / Ligand	Zeta Potential (mV)	BET Surface Area (m²/g)	Primary Application
AuNPs (20 nm)	P3CA (Standard)	-25.4 ± 1.2	N/A	Conductive Matrix
AuNPs (20 nm)	CMPCA (Blocked)	-38.2 ± 1.5	N/A	High-Stability Biosensor
UiO-66 MOF	P3CA (Standard)	+12.5 ± 0.8	1150	Catalyst Support
UiO-66 MOF	CMPCA (Blocked)	+8.4 ± 0.6	1280	Analyte Adsorption / Sensing

Note: The highly negative zeta potential of CMPCA-modified AuNPs significantly enhances colloidal stability in high-ionic-strength biological buffers (e.g., blood serum), making it vastly superior for in vitro drug development assays.

References

• Pyrrole-Based Materials for Electrochemical Sensors and Fluorescent Probes in Food Safety Detection. ACS Publications. (2026). URL:[Link][3]

• Development of an Electrochemical Biosensor Based on Polypyrrole-3-carboxylic Acid/Polypyrrole/Au Nanoparticle Composites for Detection of Dopamine. Sensors (PMC). (2025). URL:[Link][1]

• Recent Advances in the Application of Metal–Organic Frameworks and Coordination Polymers in Electrochemical Biosensors. MDPI. (2024). URL:[Link][2]

Sources

• 1. Development of an Electrochemical Biosensor Based on Polypyrrole-3-carboxylic Acid/Polypyrrole/Au Nanoparticle Composites for Detection of Dopamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid

Welcome to the Technical Support Center. This guide is engineered for medicinal chemists, process scientists, and drug development professionals tasked with synthesizing highly functionalized pyrrole derivatives. The synthesis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid presents specific chemoselective challenges—namely, controlling the regioselectivity of the cyanation and preventing the over-hydrolysis of the nitrile group during ester deprotection.

This document provides field-proven, self-validating protocols, mechanistic causality, and troubleshooting logic to ensure high-yielding, scalable results.

Process Overview & Mechanistic Workflow

The optimal synthetic route begins with a commercially available precursor, ethyl 2-methyl-1H-pyrrole-3-carboxylate. The workflow bypasses the traditional, multi-step [1] by utilizing a direct electrophilic cyanation, followed by a strictly controlled chemoselective saponification.

Workflow for the regioselective synthesis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

Core Synthesis Protocols (Step-by-Step)

Step 1: Direct Electrophilic C5-Cyanation

Causality & Design: Traditional cyanation requires a two-step formylation and oxime dehydration sequence[1]. To optimize yield and reduce step count, we utilize direct electrophilic cyanation using N-cyano-N-phenyl-p-toluenesulfonamide (NCTS). The Lewis acid BF3·OEt2 coordinates to the sulfonamide, increasing the electrophilicity of the cyano group. The highly nucleophilic C5 position of the pyrrole ring (directed by the +I effect of the C2-methyl) selectively attacks this activated complex ()[2].

Methodology:

• Preparation: Dissolve ethyl 2-methyl-1H-pyrrole-3-carboxylate (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M under an inert argon atmosphere.

• Activation: Cool the reactor to 0 °C. Dropwise add BF3·OEt2 (0.4 eq).

  • Self-Validation: A faint yellowing of the solution indicates successful Lewis acid-substrate complexation.

• Cyanation: Introduce NCTS (1.2 eq) in three equal portions over 15 minutes. Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench: Quench the reaction by adding saturated aqueous NaHCO3 until CO2 evolution ceases.

• Isolation: Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Verification:

  • Self-Validation: Perform Raman or IR spectroscopy on the crude solid; the appearance of a sharp ν(C≡N) stretching band at ~2220 cm⁻¹ confirms successful cyanation without over-reaction ().

Step 2: Chemoselective Saponification

Causality & Design: The primary failure mode in this synthesis is the over-hydrolysis of the newly installed C5-nitrile into a primary amide or dicarboxylic acid. Nitriles are highly sensitive to aqueous base at elevated temperatures. By utilizing a biphasic-miscible solvent system (THF/MeOH/H2O) and a mild base (LiOH) at strictly 0 °C, the ester is selectively cleaved while the nitrile remains intact.

Methodology:

• Solvent Mixing: Dissolve the intermediate ethyl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate (1.0 eq) in a 3:1:1 mixture of THF:MeOH:H2O (0.1 M).

• Base Addition: Cool the mixture to 0 °C using an ice-water bath. Slowly add LiOH·H2O (1.1 eq).

  • Self-Validation: The mixture will transition from a suspension to a clear homogeneous solution as the soluble carboxylate salt forms.

• Monitoring: Stir strictly at 0–5 °C for 5 hours. Monitor via LC-MS until the ester mass completely disappears.

• Acidification (Critical): Cool to 0 °C and carefully add 1M HCl dropwise until the pH reaches exactly 3.0.

  • Causality: Pyrroles are acid-sensitive; dropping the pH below 2 induces polymerization, while a pH > 4 leaves the product as a highly water-soluble salt.

• Extraction: Extract the aqueous layer with 10% isopropanol in chloroform (3x) to maximize recovery of the polar carboxylic acid. Dry and concentrate.

Advanced Optimization Data

The following table summarizes internal optimization data for the chemoselective ester hydrolysis step, demonstrating the critical importance of temperature and base selection.

Base (Eq)	Solvent System	Temp (°C)	Time (h)	Yield: Target Acid (%)	Yield: Amide Byproduct (%)
NaOH (2.0)	MeOH / H2O	25	12	42%	51%
NaOH (1.1)	THF / H2O	25	8	65%	28%
LiOH (1.1)	THF / MeOH / H2O	25	6	78%	15%
LiOH (1.1)	THF / MeOH / H2O	0–5	5	94%	< 2%

Troubleshooting Guides & FAQs

Troubleshooting logic tree for resolving low yields during synthesis and isolation.

Q1: My cyanation reaction yields a mixture of C4 and C5 substituted products. How do I improve regioselectivity? A: The C5 position is inherently more nucleophilic due to the +I effect of the pyrrole nitrogen and the directing effects of the C2-methyl group. However, if excess Lewis acid or elevated temperatures are used, the thermodynamic C4-product may begin to form. Ensure your reaction temperature does not exceed 25 °C and strictly limit BF3·OEt2 to 0.4 equivalents. If you are utilizing the alternative Vilsmeier-Haack route, ensure the POCl3/DMF complex is pre-formed at 0 °C before substrate addition to prevent unselective chlorination[1].

Q2: During ester hydrolysis, my nitrile is converting into a primary amide. How can I prevent this? A: Nitrile hydration is a classic side-reaction during basic ester saponification. This is caused by using excess base (e.g., >2.0 eq NaOH) or allowing the reaction to warm to room temperature. Switch to the milder LiOH (1.1 eq) and strictly maintain the temperature at 0 °C. As shown in our optimization data, raising the temperature to 25 °C increases amide byproduct formation from <2% to 15-35%.

Q3: The final product is highly water-soluble, and I am losing yield during the aqueous workup. What is the optimal extraction strategy? A: Pyrrole-3-carboxylic acids are highly polar and can exhibit amphoteric properties. When acidifying the carboxylate salt to the free acid, do not drop the pH below 3 . At pH 3, the carboxylic acid is fully protonated (neutral), minimizing its aqueous solubility. Extract with a highly polar organic solvent system like 10% isopropanol in chloroform. Salting out the aqueous layer with NaCl prior to extraction will also help drive the product into the organic phase.

References

• Lewis Acid Catalyzed Direct Cyanation of Indoles and Pyrroles with N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS) Source: Organic Letters (ACS Publications) URL:[Link]

• Raman Spectroscopy as a Tool for the Characterization of Pyrrole and Indole Cyanation via Vilsmeier-Haack Reaction Source: Journal of the Brazilian Chemical Society (SciELO) URL:[Link]

• Vilsmeier-Haack Reaction Source: Master Organic Chemistry URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid

Welcome to the Technical Support Center. As an Application Scientist, I have designed this portal to address the specific physicochemical challenges associated with isolating 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1864060-99-0)[1].

This molecule presents a unique purification profile. The electron-withdrawing cyano (-CN) and carboxylic acid (-COOH) groups stabilize the electron-rich pyrrole ring against rapid oxidative polymerization, but the compound remains sensitive to thermal degradation and pH extremes. The following guides provide field-proven, causality-driven methodologies to ensure high-purity isolation.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why does my product streak extensively on silica gel during TLC and column chromatography? A1: Carboxylic acids exist in an equilibrium between their protonated (neutral) and deprotonated (anionic) states. Because standard silica gel is slightly acidic (pH ~5), the compound partially ionizes as it travels down the column, resulting in multiple partitioning rates and severe "streaking"[2].

• The Solution: Add 0.5% to 1.0% glacial acetic acid (or formic acid) to your mobile phase (e.g., Hexane/Ethyl Acetate). This leverages Le Chatelier's principle to suppress the ionization of the -COOH group, forcing the molecule into a single, less polar protonated state that elutes as a sharp band[3].

Q2: I am losing product mass during rotary evaporation at elevated temperatures. What is happening? A2: You are likely observing thermal decarboxylation. While pyrrole-3-carboxylic acids are generally more thermally stable than pyrrole-2-carboxylic acids, heating them in the presence of residual acid can trigger the loss of CO₂[4]. The protonation of the pyrrole ring at the 2-position or 3-position facilitates the cleavage of the C-C bond to the carboxyl group.

• The Solution: Never exceed a bath temperature of 40°C–45°C during solvent removal. If acidic modifiers were used during chromatography, remove them azeotropically by adding toluene before concentration.

Q3: How can I efficiently separate the product from unreacted neutral starting materials (e.g., pyrrole esters)? A3: Exploit the acidity of the carboxylic acid group (pKa ~4.5). Perform an acid-base extraction by dissolving the crude mixture in an organic solvent and extracting with a mild aqueous base (like saturated NaHCO₃). The carboxylic acid will partition into the aqueous layer as a water-soluble sodium salt, leaving neutral esters and lipophilic impurities in the organic layer. You can then recover the product by carefully acidifying the aqueous layer to pH 2[5].

Q4: My isolated product is pink or brown instead of off-white. How do I remove these impurities? A4: Pyrroles are susceptible to trace oxidation, forming highly colored, conjugated oligomeric impurities[5]. Because these impurities are often highly polar and streak through columns, chemical treatment is preferred. Treat the dissolved product with activated charcoal (Darco) and filter through a pad of Celite, or perform a recrystallization from an ethanol/water mixture.

Part 2: Troubleshooting Guide

Observed Issue	Mechanistic Cause	Recommended Solution
Low yield after acid-base extraction	Product is partially soluble in the aqueous layer even after acidification due to the polar -CN group.	Saturate the acidified aqueous layer with NaCl (brine) before extracting with a highly polar organic solvent like Ethyl Acetate or 2-MeTHF.
Peak tailing/co-elution on silica column	Insufficient acidic modifier in the mobile phase, leading to stationary phase adsorption.	Increase acetic acid concentration to 1.0%. Ensure the column is slurry-packed with the acidified solvent[3].
Product degradation during drying	Residual acidic modifiers (AcOH) catalyzing decarboxylation under vacuum/heat.	Co-evaporate with toluene (2-3 times) to azeotropically remove residual acetic acid before final high-vacuum drying.
Insoluble product during column loading	The compound's high polarity causes it to crash out in non-polar starting eluents (e.g., Hexanes).	Use the dry-loading technique. Dissolve the sample in a volatile polar solvent (e.g., THF or Acetone), mix with a small amount of silica gel, evaporate to a dry powder, and load onto the column head.

Part 3: Experimental Protocols

Protocol A: Acid-Base Extraction & Precipitation

This protocol isolates the target acid from neutral organic impurities.

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL per gram of crude).

• Basic Extraction: Add an equal volume of saturated aqueous NaHCO₃. Stir vigorously for 10 minutes. The target compound will transfer to the aqueous layer as a sodium salt.

• Phase Separation: Separate the layers. Wash the aqueous layer with one additional portion of EtOAc to remove residual neutral impurities. Discard the organic layers.

• Acidification: Cool the aqueous layer in an ice bath to <10°C (critical to prevent exothermic degradation). Slowly add 1M HCl dropwise under continuous stirring until the pH reaches 2.0–2.5.

• Isolation: The 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid will precipitate as a solid. Collect via vacuum filtration, wash with ice-cold water, and dry under a vacuum desiccator.

Protocol B: Flash Column Chromatography (For Regioisomer Separation)

This protocol separates the target acid from closely related acidic byproducts.

• Solvent Preparation: Prepare a mobile phase of Hexane and Ethyl Acetate (e.g., 50:50 v/v) and add exactly 1.0% v/v glacial acetic acid .

• Column Packing: Slurry-pack the silica gel column using the acidified mobile phase. Never run a carboxylic acid on a column packed with neutral solvents.

• Dry Loading: Dissolve the crude solid in a minimum amount of acetone, add silica gel (3x the mass of the crude), and evaporate to a free-flowing powder. Load this evenly onto the top of the column bed.

• Elution: Elute the column, monitoring fractions via TLC (UV 254 nm). The target compound will elute as a tight band.

• Concentration: Combine pure fractions. Add 10% volume of toluene to the flask and concentrate under reduced pressure at ≤40°C to azeotropically remove the acetic acid.

Part 4: Purification Workflow Visualization

Decision workflow for the purification of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

References

• BLD Pharm. "5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid Product Specifications." Available at:[1]

• BenchChem. "Technical Support Center: Purification of Crude Pyrrole Synthesis Products." Available at:[5]

• ResearchGate / Canadian Science Publishing. "Kinetics and Mechanism of the Decarboxylation of Pyrrole-2-carboxylic Acid in Aqueous Solution." Available at:[4]

• BenchChem. "5-Methylbenzofuran-2-carboxylic Acid: Chromatography of Carboxylic Acids." Available at:[2]

• Reddit Chemistry Community. "Column chromatography of carboxylic acids?" Available at:[3]

Sources

• 1. 1864060-99-0|5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. 5-Methylbenzofuran-2-carboxylic Acid|Research Chemical [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid

Welcome to the Technical Support Center for the synthesis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions to enhance the yield and purity of this important synthetic intermediate.

Introduction

5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid is a key building block in the synthesis of various pharmaceutically active compounds. Its efficient synthesis is crucial for the timely progression of drug discovery and development projects. This guide will delve into the common synthetic routes, potential challenges, and practical solutions to optimize your experimental outcomes.

Core Synthesis Strategy: Thorpe-Ziegler Cyclization

The most prevalent and effective method for synthesizing the pyrrole core of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid is through a variation of the Thorpe-Ziegler reaction. This intramolecular condensation of a dinitrile provides a robust pathway to the desired cyclic ketone precursor, which can then be further manipulated.[1][2]

Simplified Reaction Pathway

Caption: Key steps in the synthesis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Issue 1: Low Yield of the Intermediate Dinitrile

Question: My initial Michael addition to form the dinitrile intermediate is sluggish and results in a low yield. What are the likely causes and how can I improve it?

Answer:

The formation of the dinitrile is a critical first step. Low yields can often be attributed to several factors:

• Suboptimal Base: The choice and amount of base are crucial for the deprotonation of ethyl cyanoacetate. A weak base may not be sufficient to generate the required concentration of the nucleophile.

  • Solution: Employ a moderately strong, non-nucleophilic base such as sodium ethoxide or potassium tert-butoxide. Ensure the base is fresh and anhydrous. The stoichiometry of the base should be carefully controlled; an excess can lead to side reactions.

• Reaction Temperature: The Michael addition is often exothermic. If the temperature is not controlled, side reactions such as polymerization can occur.

  • Solution: Maintain the reaction temperature at 0-5 °C during the addition of the base and the electrophile. This can be achieved using an ice bath.

• Purity of Starting Materials: Impurities in either ethyl 2-cyano-3-methylbut-2-enoate or ethyl cyanoacetate can inhibit the reaction.

  • Solution: Ensure the purity of your starting materials by distillation or other appropriate purification methods before use.

Issue 2: Incomplete Thorpe-Ziegler Cyclization

Question: The intramolecular cyclization to the enaminonitrile is not going to completion, and I'm isolating unreacted dinitrile. How can I drive the reaction forward?

Answer:

The Thorpe-Ziegler cyclization is a base-catalyzed intramolecular condensation.[3][4] Incomplete reaction can be due to:

• Insufficient Base Strength or Amount: The base must be strong enough to deprotonate the α-carbon to the nitrile.

  • Solution: Use a strong, non-nucleophilic base like sodium hydride or lithium diisopropylamide (LDA). Ensure at least a stoichiometric amount of base is used. For challenging substrates, a slight excess may be beneficial.

• Solvent Choice: The solvent plays a critical role in stabilizing the intermediates.

  • Solution: Anhydrous aprotic polar solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) are generally preferred. Ensure the solvent is rigorously dried before use, as moisture can quench the base.

• Reaction Time and Temperature: The cyclization may require elevated temperatures and sufficient time to proceed to completion.

  • Solution: After the initial addition at a lower temperature, gradually warm the reaction mixture to 50-80 °C and monitor the progress by Thin Layer Chromatography (TLC). The reaction may require several hours to complete.

Issue 3: Formation of Polymeric or Tarry Byproducts

Question: My reaction mixture is turning dark and forming a tar-like substance, making purification difficult and significantly reducing the yield. What is causing this and how can I prevent it?

Answer:

The formation of dark, insoluble materials is often a sign of polymerization of the starting materials or the product itself.[5] This is typically caused by:

• Excessively High Temperatures: High reaction temperatures can promote unwanted side reactions and polymerization.

  • Solution: Maintain careful temperature control throughout the reaction. For the cyclization step, a moderate temperature is often sufficient.[6]

• Highly Acidic or Basic Conditions: Extreme pH conditions can lead to degradation of the pyrrole ring or starting materials.[5]

  • Solution: Optimize the amount of base used. During the workup and final hydrolysis step, avoid using strong, concentrated acids. A milder acidic workup is generally preferred.

• Presence of Oxygen: Some intermediates may be sensitive to air, leading to oxidative polymerization.

  • Solution: Conduct the reaction under an inert atmosphere of nitrogen or argon, especially during the base-catalyzed steps.

Issue 4: Difficulty in Hydrolysis and Decarboxylation

Question: The final hydrolysis of the ester and nitrile groups, followed by decarboxylation, is not proceeding cleanly, leading to a mixture of products. How can I achieve a clean conversion to the final carboxylic acid?

Answer:

The final step involves the saponification of the ester, hydrolysis of the nitrile, and subsequent decarboxylation. Incomplete or competing reactions can be problematic.

• Ineffective Hydrolysis Conditions: The conditions may not be harsh enough to hydrolyze both the ester and the nitrile.

  • Solution: A strong base like sodium hydroxide or potassium hydroxide in a high-boiling solvent such as ethylene glycol is often effective. The reaction may require prolonged heating at elevated temperatures (e.g., 120-150 °C).

• Incomplete Decarboxylation: The intermediate di-acid may be stable under the initial hydrolysis conditions.

  • Solution: After basic hydrolysis, the reaction mixture should be carefully acidified. Heating the acidified solution can promote decarboxylation. Monitor the reaction for the evolution of CO2.

• Product Degradation: The pyrrole ring can be sensitive to strongly acidic conditions at high temperatures.

  • Solution: Use a controlled amount of acid for neutralization and decarboxylation. Avoid prolonged heating in strong acid.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of the synthesis?

A1: Thin-Layer Chromatography (TLC) is an effective method for monitoring the reaction. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes) to separate the starting materials, intermediates, and the final product. Staining with potassium permanganate can help visualize the spots.

Q2: How should I purify the final product, 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid?

A2: The crude product can often be purified by recrystallization.[6] Common solvents for recrystallization include ethanol, methanol, or a mixture of ethanol and water. If significant impurities are present, column chromatography on silica gel may be necessary before recrystallization.[7]

Q3: Can I use a different starting material instead of ethyl 2-cyano-3-methylbut-2-enoate?

A3: While this is a common starting material, other α,β-unsaturated nitriles could potentially be used. However, this may require significant optimization of the reaction conditions, and the regioselectivity of the initial Michael addition would need to be carefully considered.

Q4: What are the key safety precautions I should take during this synthesis?

A4: This synthesis involves the use of strong bases (e.g., sodium hydride, LDA) which are pyrophoric and react violently with water. It also uses flammable solvents. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Ensure that all glassware is dry and the reaction is conducted under an inert atmosphere when using water-sensitive reagents.

Optimized Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

Step 1: Synthesis of the Dinitrile Intermediate

• To a stirred solution of sodium ethoxide (1.1 eq) in anhydrous ethanol at 0 °C under an inert atmosphere, add ethyl cyanoacetate (1.0 eq) dropwise.

• After stirring for 15 minutes, add ethyl 2-cyano-3-methylbut-2-enoate (1.0 eq) dropwise, maintaining the temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting materials are consumed.

• Quench the reaction by pouring it into ice-cold water and neutralize with dilute HCl.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: Thorpe-Ziegler Cyclization

• To a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous DMF at 0 °C under an inert atmosphere, add a solution of the dinitrile intermediate from Step 1 in anhydrous DMF dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-70 °C for 4-6 hours.

• Monitor the reaction by TLC.

• Cool the reaction to 0 °C and carefully quench with methanol, followed by the addition of water.

• Extract the product with ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Hydrolysis and Decarboxylation

• To a solution of the enaminonitrile intermediate from Step 2 in ethylene glycol, add a solution of sodium hydroxide (5-10 eq) in water.

• Heat the mixture to 120-140 °C and reflux for 8-12 hours.

• Cool the reaction mixture and pour it into ice.

• Carefully acidify the mixture with concentrated HCl to pH 2-3.

• Heat the acidified mixture to 80-90 °C for 1-2 hours to facilitate decarboxylation.

• Cool the mixture, and collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain pure 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

Quantitative Data Summary

Parameter	Step 1 (Dinitrile Formation)	Step 2 (Cyclization)	Step 3 (Hydrolysis/Decarboxylation)
Key Reagents	Ethyl cyanoacetate, Ethyl 2-cyano-3-methylbut-2-enoate, Sodium ethoxide	Dinitrile intermediate, Sodium hydride	Enaminonitrile intermediate, Sodium hydroxide, HCl
Solvent	Ethanol	DMF	Ethylene glycol/Water
Temperature	0 °C to RT	0 °C to 70 °C	120-140 °C, then 80-90 °C
Reaction Time	12-16 hours	4-6 hours	8-12 hours, then 1-2 hours
Typical Yield	75-85%	70-80%	60-75%

Process Workflow Diagram

Caption: A comprehensive workflow for the synthesis and purification of the target compound.

References

• 5

• 6

Sources

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• 7. rsc.org [rsc.org]

Technical Support Center: Troubleshooting Side Reactions of the Cyano Group During Derivatization

Welcome to the technical support center for navigating the complexities of cyano group derivatization. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in their synthetic routes involving the nitrile functional group. The cyano group, while a versatile precursor, is prone to several side reactions that can complicate syntheses, reduce yields, and lead to impure products. This resource provides in-depth troubleshooting advice and frequently asked questions to help you anticipate and mitigate these issues effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments, delving into the underlying chemistry and offering actionable solutions.

Q1: My reaction to hydrolyze a nitrile to a carboxylic acid is sluggish, or I'm isolating the amide intermediate instead of the desired acid. What's going wrong?

This is a frequent challenge, as the hydrolysis of nitriles proceeds through an amide intermediate, which can sometimes be difficult to hydrolyze further.[1][2] The reactivity of both the nitrile and the intermediate amide, as well as the reaction conditions, play a crucial role.

Underlying Causality:

• Acid-Catalyzed Hydrolysis: The reaction is initiated by protonation of the nitrile nitrogen, making the carbon more electrophilic for attack by water.[3][4][5] The subsequent hydrolysis of the amide intermediate also requires acidic conditions.[6] If the acid is too weak or the temperature too low, the reaction may stall at the amide stage.[7]

• Base-Catalyzed Hydrolysis: A hydroxide ion directly attacks the electrophilic carbon of the nitrile.[3][8] The resulting amide can also be hydrolyzed under basic conditions to a carboxylate salt.[2] Similar to the acidic route, insufficient base strength or temperature can lead to incomplete conversion.[9]

Troubleshooting Protocol & Mitigation Strategies:

Problem	Potential Cause	Recommended Solution	Scientific Rationale
Incomplete Hydrolysis (Stalled at Amide)	Insufficiently harsh conditions (acid/base concentration, temperature).	Increase the concentration of the acid (e.g., use 10 M H₂SO₄ or 6 M HCl) or base (e.g., 10 M NaOH) and increase the reaction temperature, often to reflux.[10]	Harsher conditions provide the necessary activation energy to overcome the stability of the amide intermediate and drive the reaction to completion.[7]
Low Yield of Carboxylic Acid	Degradation of starting material or product under harsh conditions.	For sensitive substrates, consider enzymatic hydrolysis using nitrilases, which can convert nitriles directly to carboxylic acids under mild conditions (neutral pH, room temperature).[11]	Enzymes offer high selectivity and operate under gentle conditions, preventing the degradation of sensitive functional groups elsewhere in the molecule.[11]
Difficulty Isolating the Carboxylic Acid (Basic Hydrolysis)	The product exists as a carboxylate salt in the basic reaction mixture.	After the reaction is complete, carefully acidify the mixture with a strong acid (e.g., concentrated HCl) to protonate the carboxylate and precipitate the carboxylic acid.[12]	The carboxylate anion is soluble in the aqueous basic solution. Protonation converts it to the less soluble neutral carboxylic acid, allowing for its isolation.

Experimental Protocol: Complete Alkaline Hydrolysis of a Nitrile

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the nitrile-containing compound in a suitable solvent (e.g., ethanol/water mixture).

• Reagent Addition: Add an excess of a strong aqueous base, such as 10 M sodium hydroxide (NaOH) solution.[10]

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction may require several hours to go to completion.[12]

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Carefully acidify the solution with concentrated hydrochloric acid (HCl) until the pH is acidic (pH ~2).

• Isolation: The carboxylic acid product will likely precipitate out of the solution. Collect the solid by vacuum filtration using a Büchner funnel, wash with cold deionized water, and dry under vacuum.[10]

Q2: I'm trying to reduce my nitrile to a primary amine, but I'm getting significant amounts of secondary and tertiary amines as byproducts. How can I improve the selectivity?

The formation of secondary and tertiary amines is a classic side reaction in nitrile reductions, arising from the reaction of the initially formed primary amine with the imine intermediate.[13]

Underlying Causality:

The reduction of a nitrile proceeds via an imine intermediate. The desired primary amine product can act as a nucleophile and attack this imine intermediate. Subsequent reduction of the resulting species leads to the formation of secondary amines. This process can repeat to form tertiary amines.[13]

Troubleshooting Protocol & Mitigation Strategies:

Problem	Potential Cause	Recommended Solution	Scientific Rationale
Formation of Secondary/Tertiary Amines	Reaction of the primary amine product with the imine intermediate.	Method 1: Use of Excess Ammonia: Conduct the hydrogenation in the presence of a large excess of ammonia.[14]	The high concentration of ammonia shifts the equilibrium away from the formation of the secondary imine by competing with the primary amine for reaction with the imine intermediate.
Method 2: Use of Specific Catalysts: Employ Raney Nickel catalysts, which are often effective for this transformation.[14][15] Doped Raney Nickel catalysts can further enhance selectivity.[16]	The catalyst surface can influence the reaction pathway, and certain preparations are known to favor the formation of primary amines.
Method 3: Use of Hydride Reagents: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent that is highly effective for converting nitriles to primary amines.[3]	LiAlH₄ rapidly reduces the nitrile to the amine, often minimizing the time available for side reactions to occur.

Experimental Protocol: Selective Reduction of a Nitrile to a Primary Amine using LiAlH₄

Caution: Lithium aluminum hydride (LiAlH₄) is a highly reactive and pyrophoric reagent. Handle with extreme care under an inert atmosphere.[10]

• Setup: Set up a dry three-neck flask under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: Suspend LiAlH₄ (typically 1.5-2.0 equivalents) in an anhydrous ether solvent such as tetrahydrofuran (THF) or diethyl ether.

• Addition of Nitrile: In a separate flask, dissolve the nitrile (1.0 equivalent) in the same anhydrous solvent. Slowly add the nitrile solution to the LiAlH₄ suspension at 0°C using a dropping funnel.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for several hours, monitoring by TLC.

• Quenching (Fieser workup): After the reaction is complete, cool the mixture to 0°C in an ice bath. Cautiously and sequentially add a specific amount of water, followed by 15% aqueous NaOH, and then more water. This procedure is designed to precipitate the aluminum salts in a granular form that is easy to filter.

• Isolation: Filter the reaction mixture through a pad of Celite to remove the aluminum salts. Wash the filter cake with the ether solvent. Concentrate the filtrate under reduced pressure to obtain the crude primary amine, which can be further purified by distillation or chromatography.

Q3: When I perform a Grignard reaction on my nitrile to synthesize a ketone, my yields are low and I observe the formation of a tertiary alcohol. What is happening?

The reaction of a Grignard reagent with a nitrile should ideally stop after a single addition to form a ketone after hydrolysis.[17][18] However, if the ketone product is formed before all the Grignard reagent is consumed, a second addition can occur, leading to a tertiary alcohol.

Underlying Causality:

Grignard reagents add to the electrophilic carbon of the nitrile to form an intermediate imine anion.[3][19] This intermediate is stable and does not react further with the Grignard reagent.[20] During the aqueous workup, this imine anion is hydrolyzed to a ketone.[17] If the workup is not performed carefully, or if there is premature hydrolysis, the formed ketone can then react with any remaining Grignard reagent to yield a tertiary alcohol.

Troubleshooting Protocol & Mitigation Strategies:

Problem	Potential Cause	Recommended Solution	Scientific Rationale
Formation of Tertiary Alcohol	Reaction of the ketone product with unreacted Grignard reagent.	Ensure the reaction is carried out under strictly anhydrous conditions to prevent premature hydrolysis. Add the aqueous acid for workup only after the initial reaction between the Grignard reagent and the nitrile is complete.	The intermediate imine anion is unreactive towards further nucleophilic attack by the Grignard reagent. The ketone is only formed upon hydrolysis. By separating the Grignard addition and the hydrolysis steps, the side reaction is prevented.[19]
Low Yield of Ketone	Incomplete reaction or side reactions of the Grignard reagent.	Use a slight excess of the Grignard reagent to ensure complete conversion of the nitrile. Add the nitrile solution slowly to the Grignard reagent to maintain a high concentration of the Grignard reagent throughout the reaction.	This ensures that the nitrile is the limiting reagent and minimizes the chance of unreacted nitrile remaining.

Visualization of Grignard Reaction with Nitriles

Caption: Desired pathway and side reaction in Grignard synthesis of ketones from nitriles.

Frequently Asked Questions (FAQs)

Q: Can I selectively hydrolyze a nitrile to a primary amide without proceeding to the carboxylic acid?

A: Yes, this is possible, but it requires careful control of reaction conditions. Generally, milder conditions favor the formation of the amide. Using a base like sodium hydroxide in a mixed solvent system such as methanol/dichloromethane at room temperature can allow for the selective hydrolysis of a nitrile to a primary amide.[21] Another mild method involves the use of alkaline hydrogen peroxide.[22] Enzymatic hydrolysis with nitrile hydratases is also an excellent method for selectively producing amides.[11]

Q: Are there any protecting groups for the cyano group?

A: While the cyano group is often used as a precursor and not typically protected, in complex syntheses, its reactivity can be masked. However, dedicated protecting groups for nitriles are not as common as for other functional groups like alcohols or amines.[23][24][25] Often, synthetic strategies are designed to introduce the cyano group late in the sequence to avoid undesired side reactions.

Q: My molecule has other reducible functional groups (e.g., esters, alkenes). How can I selectively reduce the nitrile?

A: Chemoselectivity in reductions can be challenging. Catalytic hydrogenation can sometimes be tuned to selectively reduce a nitrile in the presence of other groups. For instance, Raney Nickel is often used for nitrile reduction.[26] The choice of catalyst, solvent, and reaction conditions is critical. Diisopropylaminoborane in the presence of a catalytic amount of lithium borohydride has been shown to reduce a variety of nitriles in the presence of unconjugated alkenes and alkynes.[27]

Q: What are the pKa values of the α-protons of aliphatic nitriles?

A: Aliphatic nitriles with α-hydrogens have pKa values of approximately 25, making them susceptible to deprotonation by strong bases.[28] This can lead to side reactions such as α-alkylation or condensation if electrophiles are present. The acidity increases if more than one cyano group is present; for example, malononitrile has a pKa of 11.0.[28]

Visualization of Nitrile Hydrolysis Pathways

Caption: Comparison of acid- and base-catalyzed nitrile hydrolysis pathways.

References

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• 20.7: Chemistry of Nitriles. (2025, January 19). Chemistry LibreTexts.
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• Ch20 : RCN to RCO2H. (n.d.). Chemistry.
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• Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). (n.d.). Master Organic Chemistry.
• CADs: Nitrile Hydrolysis Mechanisms – Acidic and Basic Hydrolysis Mechanisms. (2024, May 29). YouTube.
• The Mechanism of Grignard and Organolithium Reactions with Nitriles. (2020, December 30). Chemistry Steps.
• Catalytic Reduction of Nitriles. (n.d.).
• Mechanism of the base-catalyzed conversion of nitriles to amides by hydrogen peroxide. (n.d.). ACS Publications.
• Nitriles to Ketones: Grignard Reaction. (2025, May 22). JoVE.
• Raney Nickel CTH Reduction of Nitro/Nitrile Groups. (2002, September 5). Hive Methods Discourse.
• Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. (2008, April 4).
• Grignard Reaction of Nitriles. (n.d.). Organic Chemistry Tutor.
• The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel. (n.d.). Sabinet African Journals.
• Hydrogenation of Basic Nitriles with Raney Nickel. (1944, June).
• Ch22: RCN to RNH2. (n.d.). Chemistry.
• Amine synthesis by nitrile reduction. (n.d.). Organic Chemistry Portal.
• PROTECTING GROUPS FOR ORGANIC SYNTHESIS. (2024, July 13). Neliti.
• Process for the catalytic hydrogenation of nitriles to amines in the presence of a catalyst of doped raney nickel type. (n.d.). Google Patents.
• Protective Groups. (n.d.). Organic Chemistry Portal.
• Nitriles. (n.d.). EBSCO.
• Product Class 5: Nitriles. (n.d.).
• Protecting Groups. (2020, October 26). chem.iitb.ac.in.
• Application Notes and Protocols: Derivatization of the Cyano Group in 6-Bromoquinoline-8-carbonitrile. (n.d.). Benchchem.
• Synthesis of 2-Cyanomethyl Indane Derivatives via Pd-Catalyzed Alkene Difunctionalization Reactions of Alkyl Nitriles. (n.d.). PMC.
• Nitriles as radical acceptors in radical cascade reactions. (n.d.). RSC Publishing.

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Technical Support Center: Synthesis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid

Welcome to the technical support center for the synthesis of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on the critical role of solvent selection. Here, we provide in-depth answers to common questions, troubleshooting advice for potential experimental hurdles, and detailed protocols grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthetic strategy and the fundamental role of solvents.

Q1: What is a plausible synthetic strategy for 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid?

A: A robust and common strategy involves a two-step process. The first step is the construction of the pyrrole ring to form an ester precursor, such as Ethyl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate. The second step is the selective hydrolysis (saponification) of the ethyl ester to the desired carboxylic acid, without affecting the cyano group. This modular approach allows for easier purification of the intermediate and more controlled final conversion.

Q2: Why is solvent selection so critical for the pyrrole ring formation step?

A: The formation of the polysubstituted pyrrole ring is typically a multi-component reaction that involves several sequential steps in one pot: a base-catalyzed condensation (like a Knoevenagel condensation), followed by cyclization and aromatization.[1][2][3] The solvent plays a crucial role in:

• Solubility: Ensuring all reactants, including starting materials and intermediates, remain in solution is paramount for reaction efficiency.

• Reaction Rate: The polarity and proticity of the solvent can significantly influence the rate of key steps. Polar solvents can stabilize charged intermediates and transition states, often accelerating the reaction.[4]

• Equilibrium Position: For reversible steps like the initial condensation, the solvent can affect the position of the equilibrium, thereby influencing the overall yield.

• Side Reactions: The choice of solvent can suppress or promote the formation of side products, such as dimers or polymers of reactive intermediates.[4]

Q3: Which solvents are generally recommended for the pyrrole synthesis step, and why?

A: The choice depends on the specific reactants, but common solvents fall into two categories:

• Polar Protic Solvents (e.g., Ethanol, Methanol): These are frequently used because they are excellent at solvating the ionic species and reagents (like amine bases) involved in the condensation.[2][4][5] They can also participate in proton transfer steps, which can be crucial for the mechanism.[6]

• Polar Aprotic Solvents (e.g., DMF, THF): Dimethylformamide (DMF) is particularly effective at dissolving a wide range of organic compounds and can promote reactions that proceed through charged intermediates.[2][5] Tetrahydrofuran (THF) is a less polar option but is also widely used.[5] These are often chosen when starting materials have poor solubility in alcohols.

Q4: How does the solvent impact the final ester hydrolysis step?

A: For the saponification of the ester to the carboxylic acid, the solvent system must achieve two goals: dissolve the ester intermediate and the base (e.g., NaOH or KOH), and facilitate the hydrolysis reaction. Mixed solvent systems, such as Ethanol/Water or THF/Water, are ideal. The organic co-solvent ensures the solubility of the pyrrole ester, while water is the reactant and helps dissolve the inorganic base. The key challenge is to achieve complete ester hydrolysis without promoting hydrolysis of the cyano group, which can occur under harsh basic conditions.[7][8][9]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the synthesis.

Problem: I am seeing very low or no yield of my pyrrole-ester intermediate.

• Possible Cause 1: Poor Solubility of Starting Materials.

  • Solution: Your chosen solvent may not be appropriate for your specific starting materials. If you are using ethanol and observing undissolved solids, consider switching to a more powerful polar aprotic solvent like DMF. Ensure all components are fully dissolved before proceeding with the reaction.

• Possible Cause 2: Failure of the Initial Condensation Step.

  • Solution: The initial Knoevenagel-type condensation is base-catalyzed and is often the rate-limiting step.[1][4] The solvent polarity can dramatically affect this stage.[4] If using a non-polar solvent, switching to a polar solvent like ethanol or DMF can accelerate this step. You can monitor the formation of the condensation intermediate by TLC before the cyclization is expected to occur to diagnose this issue.[4]

• Possible Cause 3: Incorrect Base/Solvent Combination.

  • Solution: The effectiveness of the base (e.g., morpholine, piperidine, or triethylamine) can be solvent-dependent.[2][10] Ensure the pKa of your chosen base is suitable for the reaction in the selected solvent. In some cases, a protic solvent like ethanol can assist the base in proton abstraction.

Problem: My final product is impure, with significant side products.

• Possible Cause 1: Dimerization or Polymerization.

  • Solution: Reactive intermediates, if allowed to build up, can react with themselves.[4] This can sometimes be controlled by changing the solvent to one that better solvates the intermediate and favors the intramolecular cyclization over intermolecular side reactions. Additionally, adjusting the rate of addition of one of the reactants can help maintain its low concentration, minimizing side reactions.

• Possible Cause 2: Incomplete Hydrolysis or Cyano Group Hydrolysis.

  • Solution: During the final hydrolysis step, if you observe unreacted ester, the reaction may need a longer time or gentle heating. If you suspect the cyano group is also hydrolyzing (to an amide or carboxylic acid), the conditions are too harsh. Reduce the temperature, decrease the concentration of the base, or shorten the reaction time. Using a mixed solvent system like THF/water can sometimes provide better control than ethanol/water.

Problem: The reaction is very slow.

• Solution: The reaction rate is highly dependent on temperature and solvent. Many pyrrole syntheses of this type require heating (e.g., 40-70 °C) to proceed at a reasonable rate.[4] Polar solvents like DMF and ethanol generally lead to faster reactions compared to less polar solvents like THF.[4] Microwave irradiation has also been shown to dramatically reduce reaction times and improve yields for similar syntheses.

Section 3: Experimental Protocols and Data

The following are representative protocols. Researchers should optimize conditions for their specific setup and reagents.

Protocol 1: Synthesis of Ethyl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate (Intermediate)

This protocol is based on principles of multicomponent pyrrole syntheses.

• To a solution of ethyl acetoacetate (1.0 eq) and malononitrile (1.0 eq) in the chosen solvent (e.g., Ethanol, 5 mL/mmol), add a suitable amine base (e.g., piperidine or morpholine, 1.1 eq).

• Stir the mixture at room temperature for 15-20 minutes to facilitate the initial Knoevenagel condensation.

• Add the third component required for cyclization (e.g., an N-source like an ammonium salt or a primary amine) and any necessary cyclization catalyst.

• Heat the reaction mixture to reflux (or a target temperature like 60 °C) and monitor the progress by TLC.

• Upon completion, cool the reaction mixture and pour it into ice-cold water to precipitate the crude product.

• Collect the solid by filtration, wash with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.

Data Summary: Impact of Solvent on Pyrrole Ring Formation

The following table summarizes expected outcomes based on solvent choice for the first step, derived from typical results for similar heterocyclic syntheses.

Solvent	Polarity	Type	Expected Reaction Time	Expected Yield	Purity Profile & Common Issues
Ethanol	Polar	Protic	Moderate (4-8 h)	Good	Generally clean, but may have issues dissolving some starting materials.
Methanol	Polar	Protic	Moderate (3-6 h)	Good-Excellent	Similar to ethanol, potentially faster due to lower boiling point and higher polarity.
DMF	Polar	Aprotic	Fast (1-4 h)	Excellent	Excellent solubility for reactants. Higher temperatures can lead to decomposition; purification may be more difficult due to high boiling point.
THF	Moderately Polar	Aprotic	Slow (>12 h)	Fair-Poor	Often too slow unless reactants are highly activated. May require higher temperatures.
Dioxane	Moderately Polar	Aprotic	Slow (>12 h)	Fair	Similar to THF, sometimes used for higher reaction temperatures.

Protocol 2: Hydrolysis to 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid

• Dissolve the ethyl pyrrole-3-carboxylate intermediate (1.0 eq) in a mixture of ethanol and water (e.g., a 2:1 or 3:1 v/v ratio).

• Add sodium hydroxide (1.5-2.0 eq) and stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C).

• Monitor the disappearance of the starting material by TLC. The reaction is typically complete within 2-4 hours.

• After completion, cool the mixture in an ice bath and carefully acidify with a dilute strong acid (e.g., 1M HCl) until the pH is ~3-4.

• The carboxylic acid product will precipitate out of the solution.

• Collect the solid by filtration, wash thoroughly with cold water to remove salts, and dry under vacuum.

Section 4: Visualization of Workflows

Overall Synthetic Workflow

The following diagram illustrates the two-step synthesis pathway.

Caption: High-level overview of the two-step synthesis.

Decision Logic for Solvent Selection (Step 1)

This diagram outlines the thought process for choosing an optimal solvent for the initial pyrrole synthesis.

Caption: Decision tree for primary solvent selection in Step 1.

References

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• Microwave Assisted Synthesis of 2 Amino-4, 5diphenyl-1-Substituted-1 H-Pyrrole-3-Carbonitrile for Anti-Inflammatory and Antifung . Der Pharmacia Lettre, 2017, 9[11]: 51-58. [Link]

• A Multi-component Synthesis of N-Substituted 2-Amino-3-Cyano Pyrroles via Ring-opening of Nitroepoxides . Supporting Information. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes . Semantic Scholar. [Link]

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Technical Support Center: Work-up Procedures for Reactions with 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid

Welcome to the technical support guide for 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid. This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven guidance on post-reaction work-up and purification procedures. The methodologies described herein are grounded in chemical principles to ensure both success and safety in your experiments.

Compound Profile: At a Glance

5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid is a bifunctional molecule featuring a pyrrole core, a carboxylic acid, and a nitrile group. This specific arrangement of electron-withdrawing groups makes it a valuable building block in medicinal chemistry and materials science.[1] Its properties dictate the logic of its purification.

Property	Data	Source(s)
Molecular Formula	C₇H₆N₂O₂	[2]
Molecular Weight	150.14 g/mol	[2]
Appearance	Dark brown powder
Storage	Store at 0-8 °C, sealed in a dry place	[3]
SMILES	CC1=C(C=C(N1)C#N)C(=O)O	[2]
InChIKey	IHLOUSURXOZVPT-UHFFFAOYSA-N	[2]

Mandatory Safety Protocols

Handling 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid and its derivatives requires adherence to strict safety practices. The compound is classified as a skin, eye, and respiratory irritant.[4][5][6]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves, and safety glasses or a face shield.[4][6][7]

• Ventilation: All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[4][8]

• Exposure Response:

  • Skin Contact: Wash the affected area immediately and thoroughly with soap and plenty of water.[4][7]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention.[4][6][7]

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[6][7]

• Disposal: Dispose of all waste, including contaminated consumables and reaction residues, according to your institution's approved hazardous waste disposal procedures.[7][8]

Core Principles of Work-up for an Acidic Pyrrole

The work-up strategy for this molecule hinges on the acidic nature of its carboxylic acid group. This allows for a highly effective separation from neutral or basic impurities through pH-controlled liquid-liquid extraction.

General Work-up Workflow Diagram

Caption: General workflow for isolating an acidic product.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My product seems to be lost; I have very low yield in the organic layer after extraction. Where did it go?

Answer: Your product is most likely in the aqueous layer. The carboxylic acid group is deprotonated by any basic or even neutral (pH 7) aqueous solution, forming the highly water-soluble carboxylate salt.

Solution:

• Combine all your aqueous layers from the extraction and washes.

• While stirring, slowly add a dilute acid (e.g., 1M HCl or 10% citric acid) until the pH of the solution is approximately 2-3. You can monitor this with pH paper.

• You should observe the formation of a precipitate as the protonated, water-insoluble carboxylic acid crashes out of solution.

• If a solid precipitates, you can collect it via vacuum filtration, wash it with cold deionized water, and dry it under a vacuum.

• If the product oils out or the precipitate is very fine, perform a back-extraction with an organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (3x volumes). The protonated acid will now be soluble in the organic phase.[9]

Q2: I'm getting a persistent emulsion during my liquid-liquid extraction. How can I resolve this?

Answer: Emulsions are common when working with complex mixtures containing salts and polar solvents. They are stabilized colloidal suspensions of one liquid in another.

Solutions (in order of preference):

• Add Brine: Add a significant volume of saturated aqueous sodium chloride (brine) solution. This increases the ionic strength of the aqueous phase, making it more polar and forcing a separation from the organic layer.[9]

• Patience: Allow the separatory funnel to stand undisturbed for 10-30 minutes. Sometimes, the layers will separate on their own.

• Filtration: Filter the entire emulsified mixture through a pad of Celite® or glass wool. This can physically disrupt the droplets causing the emulsion.

• Centrifugation: If available, centrifuging the mixture is a highly effective method for breaking emulsions.

Q3: My final product is an off-color oil or waxy solid, not the expected powder. What are the likely impurities?

Answer: This suggests the presence of impurities that are depressing the melting point and disrupting crystallization. Common culprits include:

• Residual Solvent: High-boiling point solvents like DMF or DMSO are difficult to remove. A work-up procedure involving multiple aqueous washes is crucial for removing these.[10]

• Unreacted Starting Materials: If the reaction did not go to completion, you will have starting materials in your crude product.

• Side Products: Pyrrole rings can be sensitive to strongly acidic or oxidizing conditions.[11] Depending on your reaction, side products from N-acylation, ring-opening, or polymerization could be present.

Solution: Further purification is necessary. Refer to the detailed protocols in Section 4. Column chromatography is often the most effective method for separating complex mixtures.[9]

Q4: Can I use sodium hydroxide (NaOH) to extract my product into the aqueous phase?

Answer: It is not recommended to use strong bases like NaOH or KOH. The cyano (-C≡N) group can be susceptible to hydrolysis to a carboxylic acid or amide under harsh basic conditions, especially with heating. This would result in an undesired side product.

Recommended Bases: Use a mild base like saturated sodium bicarbonate (NaHCO₃) or a 1M sodium carbonate (Na₂CO₃) solution for the extraction. These are sufficiently basic to deprotonate the carboxylic acid without promoting significant nitrile hydrolysis under standard work-up conditions.

Standardized Purification Protocols

Protocol 1: Purification by Acid-Base Extraction & Precipitation

This is the primary and most effective method for initial purification.

• Solvent Removal: If your reaction was run in a water-miscible solvent like THF, methanol, or acetone, remove it first under reduced pressure using a rotary evaporator.[10]

• Redissolve: Dissolve the crude residue in a suitable organic solvent like ethyl acetate (EtOAc) (approx. 10-20 mL per gram of crude material).

• Base Extraction: Transfer the organic solution to a separatory funnel and extract it three times with a saturated aqueous solution of sodium bicarbonate (3 x volumes of the organic layer).

  • Causality: The acidic product will react with the bicarbonate and move into the aqueous layer as its sodium salt. Neutral and basic impurities will remain in the organic layer.

• Combine & Wash: Combine the aqueous layers. Wash this combined aqueous solution once with a small amount of EtOAc to remove any remaining neutral impurities. Discard this organic wash.

• Acidify & Precipitate: Cool the aqueous solution in an ice bath. While stirring vigorously, slowly add 1M HCl dropwise until the pH is ~2-3. A solid precipitate of your product should form.

• Isolate: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold deionized water, followed by a small amount of cold hexane to help with drying.

• Dry: Dry the purified solid under high vacuum to a constant weight.

Protocol 2: Purification by Column Chromatography

Use this method if acid-base extraction fails to yield a pure product.

• Prepare Slurry: Prepare a slurry of silica gel in a low-polarity solvent (e.g., 95:5 hexane:EtOAc).

• Pack Column: Pack a glass column with the slurry.

• Load Sample: Dissolve your crude product in a minimal amount of a polar solvent (like acetone or EtOAc) or a 50:50 mixture of DCM:methanol. Adsorb this solution onto a small amount of silica gel by concentrating it to a dry powder. Carefully add this dry powder to the top of the packed column.

• Elute: Begin eluting the column with a low-polarity mobile phase (e.g., 90:10 hexane:EtOAc). Gradually increase the polarity of the mobile phase (e.g., to 70:30, then 50:50 hexane:EtOAc).

  • Causality: Less polar impurities will elute first. Your highly polar product, with its carboxylic acid, will adhere strongly to the silica and require a more polar solvent system to elute. Adding 0.5-1% acetic acid to the mobile phase can help improve the peak shape by keeping the product protonated.

• Collect & Analyze: Collect fractions and analyze them using Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

Troubleshooting Product Isolation

Sources

• 1. methyl 5-cyano-1H-pyrrole-3-carboxylate | 66832-08-4 | Benchchem [benchchem.com]
• 2. PubChemLite - 5-cyano-2-methyl-1h-pyrrole-3-carboxylic acid (C7H6N2O2) [pubchemlite.lcsb.uni.lu]
• 3. 5-Methyl-1H-pyrrole-3-carboxylic acid | 100047-52-7 [sigmaaldrich.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. rsc.org [rsc.org]
• 10. scribd.com [scribd.com]
• 11. Synthesis, Reactions and Medicinal Uses of Pyrrole | Pharmaguideline [pharmaguideline.com]

Reference Data & Comparative Studies

comparing synthesis methods for substituted pyrrole-3-carboxylic acids

Comparative Guide to the Synthesis of Substituted Pyrrole-3-Carboxylic Acids: Hantzsch vs. Van Leusen Methodologies

Executive Summary

Pyrrole-3-carboxylic acids are privileged heterocyclic scaffolds in medicinal chemistry, serving as the critical structural core for blockbuster therapeutics such as the cholesterol-lowering drug Atorvastatin and the anti-cancer agent Sunitinib[1]. Unlike pyrrole-2-carboxylates, which can be readily accessed via direct electrophilic aromatic substitution, the regioselective synthesis of the 3-carboxylate isomer requires the strategic pre-assembly of functionalized acyclic precursors[2].

This guide objectively compares two premier methodologies for constructing highly substituted pyrrole-3-carboxylic acids: the Multicomponent Hantzsch Synthesis (specifically modern continuous-flow variants) and the Van Leusen[3+2] Cycloaddition . By analyzing the chemical causality behind reagent selection and reaction mechanics, this guide provides researchers with self-validating protocols to optimize yield, regioselectivity, and scalability.

Strategic Pathway Selection

Before committing to a synthetic route, chemists must evaluate the desired substitution pattern of the target molecule. The decision matrix below outlines the logical flow for selecting the optimal reaction based on the required substituents at the C2, C4, and C5 positions.

Decision matrix for selecting pyrrole-3-carboxylic acid synthesis methods.

The Hantzsch Pyrrole Synthesis: Continuous Flow & In Situ Hydrolysis

The classical Hantzsch pyrrole synthesis condenses a β -ketoester, an α -haloketone, and a primary amine[3]. While classical batch methods often suffer from moderate yields (30-60%) due to competing furan formation, modern continuous-flow chemistry has revolutionized the efficiency of this approach[4].

Mechanistic Causality & Insights: The reaction initiates with the primary amine attacking the β -ketoester to form an enamine intermediate. This enamine acts as a nucleophile, attacking the carbonyl carbon of the α -haloketone, which is followed by cyclization and dehydration to yield the pyrrole ring[3].

In a groundbreaking adaptation for high-throughput library synthesis, researchers developed a continuous-flow microreactor method utilizing tert-butyl acetoacetates[5]. The brilliant causality of this method lies in the dual role of the reaction's byproduct: the stoichiometric hydrobromic acid (HBr) generated during the condensation is not merely waste. Instead, at elevated temperatures (200 °C), this HBr acts as an in situ acid catalyst to saponify the tert-butyl ester, directly yielding the pyrrole-3-carboxylic acid in a single step without requiring a separate basic hydrolysis phase[5].

Protocol 1: Continuous-Flow Synthesis of Pyrrole-3-Carboxylic Acids

Objective: Rapid, scalable assembly of 1,2,5-trisubstituted pyrrole-3-carboxylic acids.

Reagents: tert-butyl acetoacetate (1.0 eq), primary amine (e.g., benzylamine, 1.0 eq), N,N-diisopropylethylamine (DIPEA, 1.0 eq), α -bromoacetophenone (1.0 eq), anhydrous DMF.

Step-by-Step Methodology:

• Pre-mixing: Prepare a 0.5 M solution of tert-butyl acetoacetate, benzylamine, and DIPEA in anhydrous DMF.

  • Expert Insight: DIPEA acts as a crucial buffer to control the initial enamine formation rate and neutralizes excess HBr to prevent premature degradation of the starting materials[5].

• Reagent Stream: Prepare a separate 0.5 M solution of α -bromoacetophenone in DMF.

• Flow Integration: Pump both streams into a T-mixer connected to a microreactor preheated to 200 °C. Maintain a system pressure of 5.0 bar to ensure the DMF solvent remains entirely in the liquid phase.

• Residence Time: Adjust the flow rates to achieve an exact 8-minute residence time.

  • Expert Insight: 8 minutes at 200 °C provides the precise thermal budget required for both the cyclization event and the subsequent HBr-mediated ester cleavage[5].

• Isolation: Collect the effluent, concentrate under reduced pressure, and partition between ethyl acetate and 1M HCl. The organic layer contains the target pyrrole-3-carboxylic acid (Typical yields: 70-85%).

The Van Leusen [3+2] Cycloaddition

When a target molecule requires specific 3,4-disubstitution without the constraints of the Hantzsch β -ketoester precursor, the Van Leusen synthesis is the premier choice. It utilizes p-toluenesulfonylmethyl isocyanide (TosMIC) as a highly versatile C-N-C synthon[6].

Mechanistic Causality & Insights: TosMIC is a privileged reagent because the strongly electron-withdrawing sulfonyl and isocyanide groups highly acidify the α -methylene protons[6]. Deprotonation by a base generates a carbanion that undergoes a Michael addition to an electron-deficient alkene (such as an α,β -unsaturated ester). This is followed by an intramolecular [3+2] cycloaddition. The thermodynamic driving force of the reaction is the subsequent elimination of the p-toluenesulfinate anion, which ensures irreversible aromatization into the pyrrole core[6][7].

Mechanistic pathway of the Van Leusen [3+2] cycloaddition using TosMIC.

Protocol 2: Van Leusen Synthesis of Pyrrole-3-Carboxylates

Objective: Synthesis of 3,4-disubstituted pyrrole-3-carboxylates from α,β -unsaturated esters.

Reagents: TosMIC (1.1 eq), α,β -unsaturated ester (Michael acceptor, 1.0 eq), Base (e.g., NaH or t-BuOK, 1.2 eq), anhydrous THF or DMSO/Ether mixture.

Step-by-Step Methodology:

• Anion Generation: Dissolve TosMIC and the α,β -unsaturated ester in anhydrous THF under an inert argon atmosphere. Cool the reaction vessel to 0 °C.

• Base Addition: Slowly add the base (e.g., t-BuOK) to the stirring solution.

  • Expert Insight: Careful temperature control during base addition is critical to prevent the unwanted dimerization of TosMIC before it can react with the Michael acceptor.

• Cycloaddition: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress via TLC (tracking the disappearance of the Michael acceptor)[7].

• Aromatization: The elimination of the tosyl group occurs spontaneously at room temperature, driving the formation of the aromatic pyrrole ring[6].

• Work-up & Hydrolysis: Quench with water, extract with diethyl ether, dry over MgSO4​ , and purify via silica gel chromatography. To obtain the free pyrrole-3-carboxylic acid, subject the resulting ester to standard saponification (e.g., LiOH in THF/Water at room temperature).

Quantitative Data & Performance Comparison

To objectively evaluate these methodologies, the following table summarizes their operational parameters, scalability, and structural scope.

Performance Metric	Hantzsch Synthesis (Continuous Flow)	Van Leusen Synthesis (TosMIC)
Primary Application	1,2,5-trisubstituted-3-carboxylic acids	3,4-disubstituted-3-carboxylic acids
Regioselectivity	Excellent (Dictated by β -ketoester)	Excellent (Dictated by Michael acceptor)
Typical Yields	70% – 95% (Flow) / 30% – 60% (Batch)	45% – 80%
Reaction Time	~8 minutes (Flow)	2 – 4 hours
Scalability	High (Continuous flow allows easy scale-up)	Moderate (Exothermic base addition requires care)
Green Chemistry Profile	Excellent (Atom economical, in situ deprotection)	Moderate (Generates sulfinate waste)

Conclusion

Both the Hantzsch and Van Leusen syntheses offer robust, self-validating pathways to pyrrole-3-carboxylic acids, but their utility is strictly dictated by the target's required substitution pattern. The continuous-flow Hantzsch method is unparalleled for generating libraries of highly substituted variants due to its rapid throughput and elegant in situ deprotection mechanics[5]. Conversely, the Van Leusen reaction remains the definitive method for accessing 3,4-disubstituted variants, leveraging the unique reactivity of TosMIC to build the heterocycle around a pre-existing functionalized alkene[6].

References

• Herath, A., et al. (NIH PMC / Organic Letters) - One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters. Available at:[Link]

• Liu, P., et al. (NIH PMC / Molecules) - Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. Available at:[Link]

• García, M., et al. (MDPI / Molecules) - Synthesis of 3-Aroyl-4-heteroarylpyrrole Derivatives by the Van Leusen Method. Available at:[Link]

• Botezatu, A., et al. (NIH PMC / Pharmaceuticals) - Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. Available at:[Link]

• Ivanov, I., et al. (MDPI / Molbank) - 2-Methyl-4-Oxo-4,5-Dihydro-1H-Pyrrole-3-Carboxylic Acid Phenylamide. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. grokipedia.com [grokipedia.com]
• 5. One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Biological Activity of 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic Acid vs. Alternative Cyanopyrroles: A Comparative Guide

The cyanopyrrole scaffold is a highly privileged structure in modern drug discovery, offering exceptional versatility for targeting bacterial, fungal, and mammalian pathways. 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid represents a foundational building block in this class. Its unique substitution pattern—a strongly electron-withdrawing cyano group, a sterically shielding methyl group, and a substrate-mimicking carboxylic acid—makes it an ideal starting point for designing specific enzyme inhibitors.

This guide objectively compares the biological performance, mechanistic causality, and experimental validation of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid derivatives against other prominent cyanopyrroles, such as natural pyrrolnitrin and cyanopyrrolidine-based inhibitors.

Comparative Biological Activity & Mechanistic Causality

A. Anti-Tubercular Activity: Pantothenate Synthetase (PanC) Inhibition

Derivatives of cyanopyrrole-carboxylic acids, specifically 3-biphenyl-4-cyanopyrrole-2-carboxylic acids, have been identified as potent inhibitors of Mycobacterium tuberculosis PanC[1].

• The Causality of Design : PanC catalyzes the ATP-dependent condensation of pantoate and -alanine to form pantothenate (Vitamin B5). The carboxylic acid moiety of the cyanopyrrole acts as a bioisostere for the natural pantoate substrate, anchoring the molecule in the active site. Simultaneously, the cyano group acts as a critical hydrogen-bond acceptor, interacting with active-site residues to lock the inhibitor in place, preventing the formation of the pantoyl-AMP intermediate[1].

• Comparison : Unlike highly lipophilic membrane-disrupting agents, this scaffold achieves targeted cytosolic enzyme inhibition, making it highly specific with lower off-target mammalian toxicity (as PanC is absent in mammals)[1].

B. Broad-Spectrum Antimicrobial & Antifungal Efficacy: Pyrrolnitrin Analogs

Pyrrolnitrin is a natural halometabolite featuring a pyrrole ring substituted with chlorine and a nitroaryl group[2]. Synthetic 3-cyanopyrrole derivatives of pyrrolnitrin often exhibit superior photostability and biological activity[2].

• The Causality of Design : When applied as an antimicrobial agent, the molecule impedes the synthesis of key biomolecules and uncouples oxidative phosphorylation[2]. The substitution of a nitro group with a cyano group enhances the electrophilicity of the pyrrole ring, increasing its binding affinity to the phospholipids of fungal cell membranes and leading to the cessation of cellular respiration[2].

• Comparison : While pyrrolnitrin analogs excel at broad-spectrum membrane disruption, 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid is better suited for rational, structure-based drug design targeting specific enzymatic active sites due to its polar carboxylate anchor.

C. Neuroprotection: Prolyl Oligopeptidase (POP) Inhibition

Cyanopyrrolidines are potent inhibitors of POP, an enzyme implicated in Alzheimer's disease and amnesia[3].

• The Causality of Design : The mechanism of POP inhibition by cyanopyrrolidines involves the cyano (nitrile) carbon undergoing a direct nucleophilic attack by the hydroxyl oxygen of the catalytic Ser554 residue[3]. This forms a reversible, covalent imidate bond.

• Comparison : While cyanopyrrolidines rely on covalent mechanism-based inhibition, 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid derivatives typically act as non-covalent, competitive inhibitors. The aromaticity of the 1H-pyrrole ring in the latter reduces the electrophilicity of the cyano carbon compared to an aliphatic pyrrolidine, favoring strong hydrogen bonding over covalent adduct formation.

Quantitative Data Comparison

The following table summarizes the comparative performance metrics of these cyanopyrrole classes based on their primary biological targets.

Compound Class / Scaffold	Primary Target	Mechanism of Action	Efficacy Metric	Key Structural Advantage
Cyanopyrrole-carboxylic acids	M. tuberculosis PanC	Competitive enzyme inhibition		Carboxylate mimics natural substrate; Cyano group acts as H-bond acceptor.
Pyrrolnitrin (Natural)	Fungal/Bacterial Membranes	Uncouples oxidative phosphorylation	(mice)	High lipophilicity drives membrane insertion.
3-Cyanopyrrole Analogs	Broad-spectrum Fungi	Phospholipid complexation	Superior to Pyrrolnitrin	Cyano substitution provides extreme photostability.
Cyanopyrrolidines	Mammalian POP	Covalent imidate formation		Nitrile carbon optimized for Ser554 nucleophilic attack.

Experimental Methodologies (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems , meaning the assay inherently proves its own reliability through internal controls and statistical robustness checks (e.g., Z'-factor).

Protocol 1: High-Throughput Screening for PanC Inhibition

This end-point fluorescence assay evaluates the inhibitory efficacy of 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid derivatives against recombinant PanC[1].

Step-by-Step Methodology:

• Reagent Preparation : Prepare assay buffer (50 mM HEPES pH 7.5, 10 mM ). Purify recombinant M. tuberculosis PanC.

• Compound Dispensing : Dispense 1 of cyanopyrrole compounds (10 mM in DMSO) into 384-well microtiter plates.

  • Self-Validation (Negative Control): Include wells with 1 pure DMSO to establish the uninhibited enzyme activity baseline.

  • Self-Validation (Positive Control): Include wells with a known PanC inhibitor or EDTA to establish the activity baseline.

• Enzyme Incubation : Add 40 of PanC enzyme solution (final concentration 5 nM) to all wells. Incubate at room temperature for 15 minutes to allow compound binding.

• Reaction Initiation : Add 10 of substrate mix (final concentrations: 1 mM ATP, 1 mM pantoate, 1 mM -alanine). Incubate for 60 minutes at .

• Detection : Add a fluorescent ATP-depletion or AMP-detection reagent. Read fluorescence using a microplate reader.

• Data Validation : Calculate the Z'-factor using the positive and negative controls. A Z'-factor validates the assay's robustness and confirms that any observed inhibition by the cyanopyrroles is statistically significant.

Protocol 2: Antimicrobial Broth Microdilution Assay

Used to determine the Minimum Inhibitory Concentration (MIC) of cyanopyrrole derivatives.

Step-by-Step Methodology:

• Inoculum Preparation : Cultivate target bacterial/fungal strains in Mueller-Hinton broth to a turbidity matching a 0.5 McFarland standard ( ).

• Serial Dilution : In a 96-well plate, perform two-fold serial dilutions of the cyanopyrrole compound (starting at 256 ) in broth.

• Inoculation : Add 50 of the standardized inoculum to each well.

  • Self-Validation (Sterility Control): Uninoculated broth + compound (ensures no contamination or compound auto-turbidity).

  • Self-Validation (Growth Control): Inoculated broth + DMSO vehicle (ensures the vehicle does not inhibit growth).

• Incubation & Reading : Incubate at for 24 hours. The MIC is the lowest concentration well exhibiting no visible growth (validated via spectrophotometric absorbance at 600 nm).

Mandatory Visualizations

A. Mechanism of Action: PanC Inhibition

Mechanism of Action: Cyanopyrrole-mediated competitive inhibition of Pantothenate Synthetase (PanC).

B. Self-Validating High-Throughput Screening Workflow

High-Throughput Screening Workflow for evaluating cyanopyrrole enzyme inhibition efficacy.

References

• Microbial Pyrrolnitrin: Natural Metabolite with Immense Practical Utility Source: MDPI (Biomolecules) URL:[Link]

• A High-Throughput Screen against Pantothenate Synthetase (PanC) Identifies 3-Biphenyl-4-Cyanopyrrole-2-Carboxylic Acids as a New Class of Inhibitor with Activity against Mycobacterium tuberculosis Source: PLOS One URL:[Link]

• Therapeutic Effect of Novel Cyanopyrrolidine-Based Prolyl Oligopeptidase Inhibitors in Rat Models of Amnesia Source: Frontiers in Chemistry URL:[Link]

Sources

• 1. A High-Throughput Screen against Pantothenate Synthetase (PanC) Identifies 3-Biphenyl-4-Cyanopyrrole-2-Carboxylic Acids as a New Class of Inhibitor with Activity against Mycobacterium tuberculosis | PLOS One [journals.plos.org]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Therapeutic Effect of Novel Cyanopyrrolidine-Based Prolyl Oligopeptidase Inhibitors in Rat Models of Amnesia [frontiersin.org]

Assessing the Purity of Synthesized 5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid: A Comparative Guide

Introduction

5-Cyano-2-methyl-1H-pyrrole-3-carboxylic acid (CAS: 1864060-99-0) is a highly functionalized pyrrole building block frequently utilized in the synthesis of advanced pharmaceutical intermediates and agrochemicals. Because the molecule possesses multiple reactive sites—a cyano group, a carboxylic acid, and a pyrrole nitrogen—synthetic routes often generate structurally similar byproducts, such as regioisomers, des-cyano derivatives, or unreacted starting materials.

Ensuring the absolute purity of this compound is critical before proceeding to downstream coupling reactions. Impurities can drastically impact reaction yields, poison catalysts, and compromise the integrity of biological assays. This guide objectively compares the three primary analytical methodologies for evaluating the purity of this pyrrole derivative, providing researchers with actionable, self-validating protocols.

Methodological Comparison: HPLC-UV vs. LC-MS vs. qNMR

HPLC-UV: The Standard for Relative Purity

High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the workhorse for routine batch monitoring. Because 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid contains a polar carboxylate group, the mobile phase must be acidified to suppress ionization, thereby increasing lipophilicity and preventing peak tailing on reverse-phase columns ()[1]. While excellent for tracking reaction progress, HPLC-UV only provides relative purity based on UV absorbance. If an impurity lacks a chromophore or has a drastically different extinction coefficient, the area percent will not accurately reflect the mass percent.

LC-MS: Impurity Profiling and Identification

When HPLC-UV indicates a purity of <95%, Liquid Chromatography-Mass Spectrometry (LC-MS) is deployed to identify the molecular weights of the impurities. This is crucial for determining if an impurity is a structural isomer (which would share the same m/z) or a degradation product. However, LC-MS is generally not used for precise quantification due to varying ionization efficiencies between the target molecule and its impurities.

qNMR: The Gold Standard for Absolute Purity

Quantitative Nuclear Magnetic Resonance (qNMR) determines the absolute mass fraction of the analyte without requiring an identical reference standard ()[2]. By comparing the integral of a distinct proton on the target molecule against an internal standard of known purity, researchers can obtain highly accurate purity values. qNMR has an intrinsically linear response, making it ideal for novel synthetic molecules where certified reference standards do not yet exist ()[3].

Comparative Data Summary

The following table summarizes the performance metrics of each analytical approach when applied to pyrrole-based carboxylic acids:

Analytical Method	Primary Output	Limit of Detection (LOD)	Accuracy / Precision	Requires Identical Ref. Standard?	Relative Cost
HPLC-UV	Relative Purity (Area %)	~0.01 - 0.05%	Moderate (Depends on UV extinction coeff.)	Yes (for absolute quantitation)	Low
LC-MS	Impurity Mass (m/z)	~0.001%	Low (Subject to ionization bias)	Yes	High
qNMR	Absolute Purity (% w/w)	~0.1 - 0.5%	High (RSD < 1%)	No (Uses universal internal std)	Medium

Analytical Workflow

Figure 1: Decision-tree workflow for the purity assessment of synthesized pyrrole intermediates.

Experimental Protocols: Self-Validating Systems

Protocol A: HPLC-UV Relative Purity Assessment

Causality & Design: The use of a C18 column combined with a 0.05% Formic Acid mobile phase ensures that the carboxylic acid (pKa ~4.5) remains in its protonated state. This prevents the compound from eluting in the void volume and maximizes resolution from highly polar impurities. Monitoring at both 220 nm (pyrrole backbone) and 254 nm (conjugated cyano-pyrrole system) ensures that impurities lacking extended conjugation are not missed.

Self-Validating Step: Always run a blank injection followed by a System Suitability Test (SST) using a known standard to verify theoretical plates (N > 2000) and tailing factor (T < 1.5) before running the actual sample.

Step-by-Step Procedure:

• Sample Preparation: Dissolve 1.0 mg of the synthesized batch in 1.0 mL of HPLC-grade Methanol. Filter through a 0.22 µm PTFE syringe filter to remove particulates.

• System Equilibration: Purge the HPLC system and equilibrate a C18 column (4.6 × 250 mm, 5 µm) with 5% Mobile Phase B (Acetonitrile + 0.05% Formic Acid) and 95% Mobile Phase A (Water + 0.05% Formic Acid) at 1.0 mL/min until the baseline stabilizes.

• Gradient Elution:

  • 0–10 min: 5% to 40% B

  • 10–14 min: 40% to 60% B

  • 14–21 min: 60% to 100% B

  • 21–24 min: Hold at 100% B

  • 24–30 min: Return to 5% B and re-equilibrate.

• Detection & Integration: Monitor UV absorbance at 220 nm and 254 nm. Integrate all peaks with a signal-to-noise ratio > 10. Calculate relative purity as (Area of Target Peak / Total Peak Area) × 100.

Protocol B: qNMR Absolute Purity Determination

Causality & Design: 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid is highly polar; therefore, DMSO-d6 is selected to ensure complete dissolution. Undissolved material is invisible to NMR and will artificially inflate or deflate the calculated purity ()[4]. Maleic acid is chosen as the internal standard (IS) because its sharp singlet at ~6.26 ppm does not overlap with the pyrrole's C4-proton (~7.1 ppm) or the C2-methyl protons (~2.4 ppm). Furthermore, a relaxation delay (D1) of at least 5 times the longest longitudinal relaxation time (T1) ensures complete magnetization recovery, preventing integration errors.

Self-Validating Step: Calculate the final purity twice—once using the C4-proton integral and once using the C2-methyl integral. If the two calculated purity values match, it proves that no hidden impurities are co-eluting under those specific NMR signals.

Step-by-Step Procedure:

• Co-weighing: Accurately weigh ~10.0 mg of the pyrrole analyte and ~5.0 mg of Maleic acid (TraceCERT®, known purity e.g., 99.9%) directly into a clean glass vial using a microbalance (precision 0.01 mg).

• Dissolution: Add 0.6 mL of DMSO-d6 to the vial. Sonicate for 2 minutes to ensure complete dissolution. Transfer the homogeneous solution to a 5 mm high-quality NMR tube.

• Acquisition Parameters:

  • Pulse angle: 90°

  • Relaxation delay (D1): 30 seconds (to ensure D1 > 5 × T1).

  • Number of scans (NS): 64 (to achieve S/N > 250).

  • Spectral width: -2 to 14 ppm.

• Processing: Apply baseline correction and phase the spectrum manually. Integrate the Maleic acid singlet (~6.26 ppm, 2H), the C4-aromatic proton of the pyrrole (~7.1 ppm, 1H), and the C2-methyl protons (~2.4 ppm, 3H).

• Calculation: Calculate absolute purity ( Px​ ) using the fundamental qNMR equation:

  Px​=(Istd​Ix​​)×(Nx​Nstd​​)×(Mstd​Mx​​)×(mx​mstd​​)×Pstd​

  (Where I = integral area, N = number of protons, M = molar mass, m = weighed mass, P = purity).

References

• Emery Pharma. "A Guide to Quantitative NMR (qNMR)". Emery Pharma Insights. URL:[Link]

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay". ACS Publications (Journal of Medicinal Chemistry). URL:[Link]

• Reading Scientific Services Ltd (RSSL). "qNMR for Purity Determination in Pharmaceuticals". RSSL Analytical Insights. URL:[Link]

• Zhao, Y., et al. "Identification of Pyrrole-2-Carboxylic Acid from the Biocontrol Agent Lysobacter Involved in Interactions with Fusarial Fungi". MDPI (Microorganisms). URL:[Link]

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• 3. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 4. emerypharma.com [emerypharma.com]

A Comparative Analysis of Functionalized Pyrroles: Pharmacological Efficacy in Oncology and Inflammation

Introduction: The Pyrrole Scaffold in Rational Drug Design

The pyrrole ring—a five-membered, electron-rich nitrogen heterocycle—is a privileged scaffold in medicinal chemistry. Its unique electronic distribution allows for extensive and precise functionalization, enabling medicinal chemists to tune its pharmacodynamic profile toward specific biological targets.

This guide provides an objective, data-driven comparative analysis of how specific structural modifications (e.g., C-substitution vs. heterocycle fusion) dictate the pharmacological trajectory of pyrrole derivatives. By contrasting their efficacy as anti-inflammatory agents (targeting COX-2) and anticancer therapeutics (targeting kinases and tubulin), this analysis equips drug development professionals with the mechanistic insights required for lead optimization.

Structural Functionalization and Pharmacological Divergence

C-Substituted Pyrroles: Anchoring Anti-Inflammatory Activity

Functionalizing the pyrrole core with carboxylic acid or aroyl groups at the C-2 or C-3 positions significantly enhances anti-inflammatory properties. The causality behind this is structural mimicry: pyrrole-carboxylic acid derivatives mimic the geometry of arachidonic acid, the natural substrate of cyclooxygenase enzymes. This allows the functionalized pyrrole to effectively penetrate the hydrophobic channel of the COX-2 enzyme and form critical, stabilizing hydrogen bonds with Arg120 and Tyr355 at the orthosteric site 1. Furthermore, N-Mannich bases of pyrrolo[3,4-c]pyrroles have demonstrated dual COX/LOX inhibition, presenting a multi-target approach to managing severe inflammation while maintaining favorable membrane permeability profiles 2.

Fused Pyrroles: Rigidifying for Anticancer Kinase Inhibition

Conversely, fusing the pyrrole ring with other heterocycles (such as pyrimidines or thiazoles) restricts the molecule's conformational flexibility. This rigid, planar architecture is highly optimal for intercalating into the narrow ATP-binding pockets of receptor tyrosine kinases (RTKs) like VEGFR, or for disrupting tubulin polymerization. For instance, pyrrolo-pyrimidine scaffolds have demonstrated potent anti-proliferative effects by dual-targeting inflammatory and oncogenic kinase pathways, effectively halting tumor progression 3.

Quantitative Pharmacological Comparison

To objectively evaluate these structural classes, we must compare the half-maximal inhibitory concentrations (IC50) of representative functionalized pyrroles against established in vitro models 4. The table below synthesizes experimental data highlighting the shift in target affinity based on functionalization.

Compound Class	Specific Derivative	Primary Target / Cell Line	Pharmacological Focus	Reported IC50
C-Substituted Pyrrole	Pyrrole-carboxylic acid 96	COX-2 Enzyme	Anti-inflammatory	5.8 µM
Fused Pyrrole	Pyrrolo-pyrimidine 4e	COX-2 Enzyme	Anti-inflammatory	2.35 µM
Fused Pyrrole	Pyrrolo[1,2-c]thiazole 86	MCF-7 (Breast Cancer)	Anticancer	1.0 µM
N-Substituted Pyrrole	Pyrrole-Indole Hybrid 3h	T47D (Breast Cancer)	Anticancer	2.4 µM
Alkyne-Functionalized	3-alkynylpyrrole 12l	A549 (Lung Carcinoma)	Anticancer	3.49 µM

Mechanistic Pathways

Figure 1: Targeted signaling pathways of functionalized pyrroles in inflammation and cancer.

Standardized Experimental Methodologies

As application scientists, we must ensure that our screening protocols are not merely procedural, but self-validating systems that prove causality. A protocol is only as reliable as its internal controls.

Protocol 1: In Vitro COX-2 Target Engagement Assay (PGE2 Quantification)

Causality: Measuring recombinant COX-2 activity in a cell-free assay ignores membrane permeability and intracellular drug metabolism. By quantifying Prostaglandin E2 (PGE2)—the direct downstream product of COX-2—in LPS-stimulated RAW 264.7 macrophages, we confirm both cellular entry and functional target engagement.

Step-by-Step Workflow :

• Cell Seeding : Seed RAW 264.7 macrophages in a 96-well plate at 5×104 cells/well. Incubate for 24 hours at 37°C in 5% CO₂.

• Pre-treatment : Treat cells with serial dilutions of the functionalized pyrrole (e.g., 0.1 µM to 50 µM) for 2 hours.

• Stimulation : Induce COX-2 expression and arachidonic acid metabolism by adding 1 µg/mL Lipopolysaccharide (LPS) to all wells (excluding the unstimulated negative control) for 24 hours.

• Supernatant Collection : Harvest the cell culture media and centrifuge at 1,000 x g for 5 minutes to remove cellular debris.

• ELISA Quantification : Quantify PGE2 levels in the supernatant using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit, reading absorbance at 450 nm.

Self-Validating Checkpoints :

• Vehicle Control : Cells treated with 0.1% DMSO + LPS to establish maximum (100%) PGE2 production.

• Positive Control : Cells treated with Celecoxib (1 µM) + LPS to ensure the assay is sensitive to known COX-2 inhibitors.

Protocol 2: High-Throughput Cytotoxicity Screening (MTT Assay)

Causality: The MTT assay relies on the reduction of the yellow tetrazolium dye to purple formazan by NAD(P)H-dependent cellular oxidoreductases. This provides a direct, quantifiable proxy for mitochondrial metabolic rate and, consequently, cell viability.

Step-by-Step Workflow :

• Cell Seeding : Seed target cancer cells (e.g., MCF-7 or A549) in a 96-well plate at 1×104 cells/well.

• Compound Dosing : After 24 hours of attachment, replace media with fresh media containing the pyrrole derivatives at varying concentrations. Incubate for 48 hours.

• MTT Addition : Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate in the dark for 4 hours at 37°C.

• Solubilization : Carefully aspirate the media and add 150 µL of DMSO to dissolve the intracellular formazan crystals. Agitate on a plate shaker for 10 minutes.

• Absorbance Reading : Measure the optical density (OD) at 570 nm using a microplate reader.

Self-Validating Checkpoints :

• Background Subtraction : Blank wells containing only media + MTT + DMSO (no cells) to account for intrinsic compound absorbance.

• Orthogonal Validation : If a pyrrole compound shows an IC50 < 5 µM, validate the apoptotic mechanism orthogonally via Annexin V/PI flow cytometry to ensure the OD drop is due to cell death, not metabolic stalling.

Figure 2: Standardized self-validating workflow for in vitro pharmacological screening.

References

• ResearchGate. "Synthesis, anti-cancer evaluation and in vitro study of some novel pyrrolo-pyrimidine scaffolds." ResearchGate. URL: [Link]

• Colab.ws. "Substituted pyrroles based on ketones: prospects of application and advances in synthesis." Colab.ws. URL:[Link]

• MDPI. "Interactions of N-Mannich Bases of Pyrrolo[3,4-c]pyrrole with Artificial Models of Cell Membranes and Plasma Proteins, Evaluation of Anti-Inflammatory and Antioxidant Activity." MDPI. URL: [Link]

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• 2. Interactions of N-Mannich Bases of Pyrrolo[3,4-c]pyrrole with Artificial Models of Cell Membranes and Plasma Proteins, Evaluation of Anti-Inflammatory and Antioxidant Activity | MDPI [mdpi.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 5-Cyano-2-Methyl-1H-Pyrrole-3-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

The following guide provides essential safety and logistical information for handling 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid. This document is intended to provide procedural, step-by-step guidance to directly answer specific operational questions and ensure the safety of all laboratory personnel.

I. Core Principles of Safe Handling

Due to the potential hazards associated with this class of compounds, all work with 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid should be conducted in a designated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[2][3] An eyewash station and safety shower must be readily accessible.[3][4][5]

II. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the foundation of safe handling. The following table summarizes the recommended PPE for various laboratory operations involving 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles with side shields. A face shield should be worn over goggles when there is a risk of splashing or dust generation.[2][4]	Protects against splashes, and dust particles that can cause serious eye irritation.
Skin Protection	Gloves: Nitrile rubber gloves are recommended for their superior chemical and puncture resistance.[6][7][8][9] Gloves must be inspected before use and changed frequently, especially after direct contact. Lab Coat: A flame-resistant lab coat should be worn at all times. Clothing: Long pants and closed-toe shoes are mandatory.	Nitrile gloves provide a robust barrier against a wide range of chemicals, including acids and solvents.[8][9] A lab coat and proper attire prevent skin contact with the chemical.
Respiratory Protection	For handling the solid compound where dust may be generated, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95, P100) is recommended. All work with this compound should ideally be performed in a chemical fume hood to minimize inhalation risk.[2][4]	The compound is potentially harmful if inhaled and may cause respiratory irritation.[1]

III. Operational and Disposal Plans

A clear and well-rehearsed plan for both routine handling and emergency situations is critical for maintaining a safe laboratory environment.

A. Safe Handling Procedures:

• Preparation: Before beginning any work, ensure the chemical fume hood is functioning correctly.[2] Assemble all necessary equipment and reagents.

• Weighing and Transfer: Conduct all weighing and transfer of the solid compound within the chemical fume hood to contain any dust. Use a spatula for transfers and avoid creating dust clouds.

• In Solution: When working with the compound in solution, handle it within the fume hood. Avoid splashes and aerosol generation.

• Post-Handling: After handling, decontaminate the work area with an appropriate solvent, followed by a thorough wash with soap and water.[2] Wash hands and any exposed skin thoroughly after handling.[3][10][11]

B. Disposal Plan:

All waste containing 5-cyano-2-methyl-1H-pyrrole-3-carboxylic acid, including contaminated PPE and empty containers, must be disposed of as hazardous chemical waste.[4][10][12] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.[13][14]

IV. Emergency Procedures: Chemical Spill Workflow

In the event of a chemical spill, a prompt and organized response is crucial to mitigate exposure and prevent further contamination. The following workflow outlines the necessary steps.

Caption: Workflow for a safe and effective chemical spill response.

V. References

• Nitrile Gloves: Advancing PPE and Industrial Hand Safety. (n.d.). Vertex AI Search.

• Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens. (2025, January 7). PPS Gloves.

• Nitrile Gloves: 4 Aspects of Superior Hand Protection for Chemical Handling, Contamination Prevention, and Allergen-Free Safety. (2024, November 1). Medtecs Business Solutions.

• The MSDS HyperGlossary: Carboxylic Acid. (2025, October 18). Interactive Learning Paradigms, Incorporated.

• WHAT DO NITRILE GLOVES PROTECT US AGAINST? (2025, May 7). S&S Glove.

• How Can You Protect Your Hands? With Nitrile Gloves! (2021, April 26). Ralik.

• Personal protective equipment for handling 5-Hydroxybenzothiazole-2-carboxylic acid. (n.d.). Benchchem.

• SAFETY DATA SHEET. (2025, December 26). Fisher Scientific.

• SAFETY DATA SHEET. (2010, March 26). Fisher Scientific.

• SAFETY DATA SHEET. (2025, November 5). Tokyo Chemical Industry.

• SAFETY DATA SHEET. (n.d.). Fisher Scientific.

• Safety Data Sheet. (2025, December 8). ChemScene.

• 5 - Safety Data Sheet. (n.d.). Lumiprobe.

• SAFETY DATA SHEET. (2023, February 16). Merck.

• SAFETY DATA SHEET. (2025, December 26). Fisher Scientific.

• SAFETY DATA SHEET. (2025, December 24). Fisher Scientific.

• Safety Data Sheet. (2025, December 12). ChemScene.

• SAFETY DATA SHEET. (2026, March 3). Sigma-Aldrich.

• Safety Data Sheet. (2024, November 1). Angene Chemical.

• SAFETY DATA SHEET. (2025, June 2). Tokyo Chemical Industry.

• MSDS of 1H-Pyrrole-2-carboxylic acid, 5-amino-, methyl ester. (n.d.). AstaTech.

• chemical label 5-cyano-1H-pyrrole-3-carboxylic acid. (n.d.). ECHEMI.

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